Dimethyl 2-(bromomethyl)but-2-enedioate

• CAS: 61784-44-9

Core Science & Biosynthesis

Dimethyl 2-(bromomethyl)but-2-enedioate: A Technical Guide to Electrophilicity and Chemoselective Reactivity

Executive Summary

Dimethyl 2-(bromomethyl)but-2-enedioate (IUPAC: dimethyl (Z)-2-(bromomethyl)but-2-enedioate), frequently referred to in literature as dimethyl bromomethylfumarate (DMBMF), is a densely functionalized, highly reactive α,β-unsaturated diester[1]. For synthetic chemists and drug development professionals, DMBMF represents a powerful bifunctional building block. Its unique chemical architecture—combining an electron-deficient Michael acceptor system with an allylic bromide—grants it a dual electrophilic profile. This whitepaper dissects the causality behind its chemoselective reactivity, detailing its utility in complex S_N2' allylic substitutions for natural product synthesis and its potential as a covalent biological probe.

Chemical Architecture & Electrophilic Profiling

The reactivity of DMBMF is dictated by its stereoelectronic environment. The molecule features a fumarate backbone (trans-geometry of the ester groups is common in derivatives, though the brominated precursor often exhibits Z-geometry due to steric constraints) coupled with a bromomethyl group[1].

This structure presents two distinct electrophilic centers:

• The β-Carbon of the Michael System: Highly electron-deficient due to the inductive and resonance-withdrawing effects of the two ester carbonyls.

• The Allylic Carbon: Activated by the adjacent double bond, facilitating the departure of the bromide ion.

When exposed to nucleophiles, the reaction pathway is governed by the principles of Hard and Soft Acids and Bases (HSAB) and steric hindrance. Direct S_N2 displacement of the bromide is often sterically hindered by the adjacent bulky ester group. Consequently, soft carbon-nucleophiles (like Grignard or Wittig reagents) preferentially attack the β-carbon of the double bond. This initiates a concerted electron cascade that shifts the π-bond and expels the bromide leaving group—a classic S_N2' allylic substitution [2][3]. Conversely, soft hetero-nucleophiles (like thiols) often engage in direct 1,4-conjugate Michael additions[4].

Diagram 1: Dual electrophilic reactivity pathways of Dimethyl bromomethylfumarate.

Synthetic Applications & Quantitative Yields

DMBMF has been extensively utilized in the total synthesis of bioactive natural products, including gymnoascolide A, camphorataimides B and C, and arylnaphthalene lignan lactones[5][6]. The chemoselective S_N2' coupling allows for the rapid assembly of complex dienes and functionalized γ-butyrolactones.

The table below summarizes the quantitative data from key S_N2' coupling reactions, demonstrating the substrate's high chemoselectivity and yield across various nucleophilic species.

Nucleophile Class	Specific Reagent	Reaction Type	Primary Product Class	Yield (%)	Ref
Wittig Reagents	Benzyl bromide phosphonium salts	S_N2' Coupling	Enes and Dienes	82 – 88%	[3]
Grignard Reagents	Phenylmagnesium bromide	S_N2' Substitution	Substituted Diesters	60 – 62%	[5]
Enolates	Cyclohexanone enolate	S_N2' Condensation	cis-Octahydrobenzofurans	70%	[7]
Secondary Amines	Bulky aliphatic amines	S_N2' Substitution	α-Alkylamino acrylic esters	>85%	[8]

Experimental Protocol: Chemoselective S_N2' Coupling

To ensure trustworthiness and reproducibility, the following protocol for the S_N2' coupling of Wittig reagents with DMBMF is designed as a self-validating system. The causality behind the extreme temperature control (-100 °C) is to kinetically suppress the highly reactive ylide from attacking the ester carbonyls directly, thereby enforcing strict chemoselectivity toward the S_N2' pathway[3].

Step-by-Step Methodology

• Ylide Generation: In an oven-dried Schlenk flask under an inert argon atmosphere, suspend the alkyltriphenylphosphonium bromide (1.1 equiv) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C.

• Deprotonation: Add a strong base, such as n-butyllithium (1.1 equiv, 2.5 M in hexanes), dropwise over 10 minutes. Stir the resulting colored ylide solution for 30 minutes at room temperature to ensure complete deprotonation.

• Cryogenic Cooling: Submerge the reaction flask in a liquid nitrogen/ethanol bath to achieve an internal temperature of -100 °C. Causality: This extreme cooling is the critical parameter that prevents direct ester olefination.

• Substrate Addition: Dissolve dimethyl bromomethylfumarate (1.0 equiv) in a minimum volume of anhydrous THF. Add this solution dropwise down the cold wall of the flask over 15 minutes.

• Reaction Maturation: Maintain the reaction at -100 °C for 1 hour, then slowly allow the system to warm to room temperature over an additional 2 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer three times with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, typically using a hexanes/ethyl acetate gradient).

System Validation & In-Process Controls (IPC)

• Ylide Validation: The formation of the ylide is visually self-validating; the solution will turn a deep, vibrant color (e.g., orange/red for benzyl ylides).

• TLC Monitoring: Monitor the consumption of DMBMF via TLC (Hexanes:EtOAc 8:2). DMBMF is highly UV-active (254 nm) and stains strongly with KMnO₄ due to the double bond. The disappearance of the starting material spot confirms the completion of the electrophilic cascade.

Translational Perspective: Biological Electrophilicity

Beyond synthetic chemistry, the electrophilic nature of fumarate derivatives has profound biological implications. Dimethyl fumarate (DMF, Tecfidera®) is a blockbuster drug for multiple sclerosis, functioning primarily as a pro-electrophilic drug that modifies reactive cysteine residues on target proteins[9].

The primary mechanism of action for DMF involves the S-alkylation of Cys151 on Kelch-like ECH-associated protein 1 (Keap1). This covalent modification induces a conformational change that prevents the ubiquitination and degradation of Nuclear factor erythroid 2-related factor 2 (Nrf2). Stabilized Nrf2 translocates to the nucleus, binding to the Antioxidant Response Element (ARE) and driving the transcription of cytoprotective and anti-inflammatory genes[10][11].

Because DMBMF shares the α,β-unsaturated ester backbone of DMF but incorporates an electron-withdrawing bromomethyl group, it exhibits heightened electrophilicity. This suggests that DMBMF, or its immediate derivatives, could act as highly potent, irreversible covalent modifiers of Keap1, NF-κB (p65), or GAPDH, rapidly depleting intracellular glutathione (GSH) pools via Michael addition[4][12].

Diagram 2: Covalent modulation of the Keap1/Nrf2 pathway by electrophilic fumarates.

Conclusion

Dimethyl 2-(bromomethyl)but-2-enedioate is a masterclass in stereoelectronic design. By balancing the electrophilicity of a Michael acceptor with the leaving-group capacity of an allylic bromide, it enables highly chemoselective S_N2' transformations vital for advanced organic synthesis. Furthermore, its structural homology to approved electrophilic drugs positions it as a compelling compound for future investigations into targeted covalent inhibitors and neuroprotective pharmacology.

References

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• [9] Saidu, N. E., et al. (2026). Dimethyl fumarate as a versatile therapeutic agent: molecular mechanisms and potential clinical applications. PMC, National Institutes of Health (NIH). Available at:[Link]

• [2] Patel, R. M., & Argade, N. P. (2007). Facile S(N)2' coupling reactions of wittig reagents with dimethyl bromomethylfumarate: synthesis of enes, dienes, and related natural products. PubMed, National Institutes of Health (NIH). Available at: [Link]

• [5] Patel, R. M., & Argade, N. P. (2007). Synthesis of Gymnoascolide A. ResearchGate. Available at:[Link]

• [10] Cuadrado, A., et al. (2017). Recent advances in understanding NRF2 as a druggable target: development of pro-electrophilic and non-covalent NRF2 activators to overcome systemic side effects of electrophilic drugs like dimethyl fumarate. PMC, National Institutes of Health (NIH). Available at:[Link]

• [4] Schmidt, T. J., et al. (2007). Reactivity of dimethyl fumarate and methylhydrogen fumarate towards glutathione and N-acetyl-L-cysteine. ResearchGate. Available at:[Link]

• [11] Hayashi, M., et al. (2024). Nrf2-Independent Anti-Inflammatory Effects of Dimethyl Fumarate: Challenges and Prospects in Developing Electrophilic Nrf2 Activators for Neurodegenerative Diseases. MDPI. Available at:[Link]

• [12] Fang, M., et al. (2020). Electrophile Signaling and Emerging Immuno- and Neuro-modulatory Electrophilic Pharmaceuticals. PMC, National Institutes of Health (NIH). Available at:[Link]

• [3] Patel, R. M., & Argade, N. P. (2007). Facile SN2' Coupling Reactions of Wittig Reagents with Dimethyl Bromomethylfumarate: Synthesis of Enes, Dienes, and Related Natural Products. The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

• [7] Patel, R. M., & Argade, N. P. (2007). Facile chemo-, regio-, and diastereoselective approach to cis-3,5-disubstituted gamma-butyrolactones and fused gamma-butyrolactones. PubMed, National Institutes of Health (NIH). Available at:[Link]

• [8] Amri, H., et al. (2013). First synthesis of 2-[alkylamino(diethoxyphosphoryl)methyl]acrylic ethyl esters. ResearchGate. Available at: [Link]

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Dimethyl 2-(bromomethyl)but-2-enedioate: Mechanistic Pathways and Synthetic Applications

Abstract Dimethyl 2-(bromomethyl)but-2-enedioate, commonly known as dimethyl bromomethylfumarate, is a densely functionalized electrophile and Michael acceptor. As a critical building block in advanced organic synthesis, its unique architecture—an α,β -unsaturated diester coupled with an allylic bromide—primes it for highly regioselective and chemoselective transformations. This technical whitepaper explores the mechanistic causality behind its reactivity, focusing on its role in SN2' coupling reactions, and provides self-validating protocols for synthesizing complex enes, dienes, and γ -butyrolactones.

Core Mechanistic Pathways: Causality and Selectivity

1.1 The SN2' Allylic Substitution Paradigm

When dimethyl bromomethylfumarate is subjected to nucleophilic attack, two primary electrophilic sites are theoretically available: the α -carbon bearing the bromide (direct SN2) and the γ -carbon of the conjugated alkene (SN2').

Causality of Regioselectivity: Direct SN2 displacement is sterically disfavored due to the bulky adjacent ester moiety and the electrostatic repulsion from the electron-rich carbonyl oxygens. Conversely, the γ -carbon is highly activated by the electron-withdrawing nature of the diester system. When a nucleophile attacks the γ -position, it initiates a concerted π -bond migration, culminating in the expulsion of the bromide ion. This SN2' pathway is thermodynamically driven by the stabilization of the transition state through the conjugated ester system, and kinetically favored by the relatively unhindered nature of the γ -carbon ([1]).

1.2 Wittig Reagent Coupling

Wittig reagents (phosphonium ylides) typically act as nucleophiles toward aldehydes and ketones. However, when reacted with dimethyl bromomethylfumarate, they undergo a facile SN2' coupling rather than standard olefination. The ylide attacks the γ -carbon, displacing the bromide. Subsequent proton transfer and elimination of triphenylphosphine oxide ( Ph3​P=O ) yields highly substituted enes and dienes. This methodology bypasses traditional multi-step diene syntheses, offering a direct route to complex natural product precursors ([1]).

1.3 Enolate Condensation and Lactonization

Primary enolates derived from alkyl methyl ketones exhibit chemoselective SN2' condensation with dimethyl bromomethylfumarate. The initial attack forms a ketodiester intermediate. By subjecting this intermediate to diastereoselective reduction (e.g., using NaBH4​ ), the resulting alcohol spontaneously undergoes in situ lactonization to form cis-3,5-disubstituted γ -butyrolactones. This cascade reaction demonstrates the molecule's utility in generating multiple stereocenters with high fidelity ([2]).

Visualizing the Reaction Logic

Mechanistic divergence showing the favored SN2' pathway over direct SN2.

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocol for the SN2' coupling of Wittig reagents with dimethyl bromomethylfumarate incorporates strict internal validation checkpoints.

Protocol: Synthesis of Dienes via SN2' Coupling

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve 1.0 mmol of the Wittig reagent (e.g., ethyl (triphenylphosphoranylidene)acetate) in 10 mL of anhydrous dichloromethane (DCM).

• Electrophile Addition: Cool the solution to 0 °C using an ice bath. Dropwise, add a solution of dimethyl 2-(bromomethyl)but-2-enedioate (1.1 mmol) in 5 mL of anhydrous DCM.

  • Causality: Cooling the reaction minimizes the polymerization of the highly reactive electrophilic double bond and suppresses unwanted direct SN2 side reactions, ensuring thermodynamic control over the SN2' shift.

• Base Addition: Add 1.2 mmol of a mild organic base (e.g., 1,8-Diazabicyclo[5.4.0]undec-7-ene, DBU) to facilitate ylide regeneration and neutralize the evolved HBr.

• Reaction Monitoring (Validation Checkpoint 1): Stir the reaction mixture at room temperature. Monitor via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) solvent system. The disappearance of the UV-active electrophile spot ( Rf​≈0.6 ) and the appearance of a new, lower-polarity spot confirms successful coupling.

• Quenching and Extraction: Quench the reaction with saturated aqueous NH4​Cl (15 mL). Extract the aqueous layer with DCM ( 3×15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution from 100% hexanes to 9:1 hexanes/ethyl acetate).

• Structural Validation (Validation Checkpoint 2): Analyze the purified product via 1H NMR. The success of the SN2' shift is definitively confirmed by the disappearance of the bromomethyl singlet ( ≈4.2 ppm) and the emergence of new vinylic protons corresponding to the shifted diene system.

Step-by-step self-validating experimental workflow for SN2' coupling.

Quantitative Data Presentation

The efficacy of dimethyl bromomethylfumarate in SN2' reactions varies based on the steric and electronic nature of the nucleophile. The table below summarizes typical yields and conditions derived from authoritative synthetic studies in the field.

Nucleophile Type	Reagent Example	Reaction Condition	Major Product	Yield (%)
Stabilized Wittig	Ph3​P=CHCO2​Et	DCM, RT, 2-4 h	Substituted Diene	75 - 85%
Non-stabilized Wittig	Ph3​P=CHCH3​	THF, 0 °C to RT	Substituted Ene	60 - 70%
Primary Enolate	Cyclohexanone enolate	LDA, THF, -78 °C	Ketodiester (Intermediate)	80 - 88%
Amine (1° / 2°)	2,2,2-Trifluoroethanamine	CH3​CN , DIEA, 80 °C	Allylic Amine	65 - 75%

Note: Yields are representative of optimized conditions. Excessive steric bulk on the nucleophile slightly reduces overall yield due to competing elimination (E2) pathways ([3]).

Conclusion

Dimethyl 2-(bromomethyl)but-2-enedioate is a powerful synthon in organic chemistry. By understanding the electronic and steric factors that drive its strict preference for SN2' allylic substitution over direct SN2 displacement, researchers can rationally design pathways to complex molecular architectures, including polyenes and functionalized heterocycles. The self-validating protocols provided ensure high fidelity and reproducibility in these advanced synthetic endeavors.

References

• Patel, R. M., & Argade, N. P. (2007). Facile SN2' Coupling Reactions of Wittig Reagents with Dimethyl Bromomethylfumarate: Synthesis of Enes, Dienes, and Related Natural Products. The Journal of Organic Chemistry, 72(13), 4900-4904. URL:[Link]

• Argade, N. P., et al. (2007). Facile chemo-, regio-, and diastereoselective approach to cis-3,5-disubstituted gamma-butyrolactones and fused gamma-butyrolactones. PubMed (NIH). URL:[Link]

• Patent WO2024226914A2. (2024). Mrgprx2 antagonists and methods of use thereof. Google Patents.

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Dimethyl 2-(bromomethyl)but-2-enedioate: A Versatile Allylic Building Block in Advanced Organic Synthesis

Executive Summary

In the landscape of advanced organic synthesis and drug development, the architectural complexity of target molecules demands building blocks that are both highly reactive and predictably selective. Dimethyl 2-(bromomethyl)but-2-enedioate (commonly referred to as dimethyl bromomethylfumarate or its isomer, dimethyl bromomethylmaleate) stands out as a premier bifunctional synthon. Featuring an electron-deficient α,β-unsaturated diester coupled with an allylic bromide, this molecule serves as a potent Michael acceptor, a direct alkylating agent, and a specialized substrate for SN2′ allylic substitutions.

This technical guide explores the physicochemical dynamics, mechanistic pathways, and validated experimental workflows for utilizing dimethyl 2-(bromomethyl)but-2-enedioate in the synthesis of complex natural products, nucleoside linker arms, and isotopic enzymatic probes.

Structural Electronics and Mechanistic Divergence

The synthetic utility of dimethyl 2-(bromomethyl)but-2-enedioate lies in its dense functionalization. The molecule presents three distinct electrophilic sites, each addressable under specific kinetic or thermodynamic controls:

• The α-Carbon (bearing the bromide): Susceptible to direct SN2 displacement. However, the geminal ester group introduces significant steric hindrance and electrostatic repulsion against incoming nucleophiles.

• The γ-Carbon (vinylic position): Highly electron-deficient due to conjugation with the ester carbonyls. Attack at this position triggers an SN2′ pathway, characterized by a concerted π-bond migration and bromide expulsion.

• The β-Carbon: Susceptible to standard Michael addition by soft nucleophiles, though often outcompeted by the SN2′ pathway if the nucleophile is sterically bulky.

As a Senior Application Scientist, I frequently leverage the SN2′ pathway to construct highly conjugated diene systems. The pronounced regioselectivity towards SN2′ over direct SN2 displacement is driven by the thermodynamic advantage of maintaining an extended conjugated transition state, coupled with the steric shielding of the α-carbon[3].

Fig 1: Regioselectivity and mechanistic divergence based on structural electronics.

Core Synthetic Applications

SN2′ Coupling with Wittig and Grignard Reagents

The most powerful application of this building block is its reaction with carbanionic species. Patel and Argade demonstrated that reacting dimethyl bromomethylfumarate with various Wittig reagents (phosphonium ylides) yields complex enes and dienes via an SN2′ mechanism [3]. Similarly, Grignard reagents undergo γ-selective coupling to produce alkylated maleic anhydrides, which are critical precursors in the total synthesis of natural products [4].

Bioconjugation and Nucleoside Modification

In therapeutic oligonucleotide development, introducing linker arms without disrupting nucleobase pairing is a persistent challenge. Dimethyl 2-(bromomethyl)but-2-enedioate has been successfully utilized to synthesize 5-substituted uracil nucleosides. The allylic bromide acts as a direct alkylating agent for arabinoaminooxazolines, enabling the attachment of robust linker arms in a short, protecting-group-free sequence [5].

Isotopic Probes for Enzymatic Studies

For mechanistic enzymology, specifically probing glutamate mutase, researchers require substrates with precise isotopic labels. The bromination of deuterated dimethyl mesaconate yields d2-dimethyl bromomethylfumarate. Notably, the Wohl-Ziegler bromination proceeds noticeably slower with the deuterated material, validating a significant primary kinetic deuterium isotope effect during the radical abstraction step [2].

Validated Experimental Workflows

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for each reagent choice and operational parameter is explicitly detailed.

Protocol 1: Synthesis of Dimethyl 2-(bromomethyl)fumarate via Wohl-Ziegler Bromination

This protocol utilizes a radical-mediated allylic bromination [1, 2].

• Substrate Preparation: Dissolve dimethyl 2-methylfumarate (1.0 equiv, typically 1.0 g, 6.32 mmol) in anhydrous carbon tetrachloride (20 mL). Causality: CCl4 is selected because it lacks abstractable hydrogen atoms, thereby suppressing competitive solvent radical reactions and maximizing the yield of the target allylic bromide.

• Radical Initiation: Add N-bromosuccinimide (NBS, 1.5 equiv) and azobisisobutyronitrile (AIBN, 0.02 equiv). Causality: AIBN undergoes controlled thermal decomposition to generate isobutyronitrile radicals, which abstract a bromine atom from NBS to initiate the chain reaction. The allylic methyl group is selectively targeted due to its low bond dissociation energy (stabilized by the adjacent alkene and ester).

• Thermal Activation: Stir the mixture under reflux at 75 °C for 4 to 24 hours. Monitor via TLC until the starting material is consumed.

• Workup & Isolation: Cool the reaction to room temperature. The byproduct, succinimide, is insoluble in cold CCl4 and will precipitate. Filter the mixture to remove the succinimide, providing a self-validating visual confirmation of reaction progress.

• Purification: Concentrate the filtrate in vacuo and purify the residue via silica gel chromatography (eluting with a gradient of ethyl acetate/petroleum ether) to afford the pure brominated ester.

Fig 2: Step-by-step workflow for the Wohl-Ziegler allylic bromination.

Protocol 2: SN2′ Coupling with Wittig Reagents

This protocol describes the highly regioselective generation of conjugated dienes [3].

• Ylide Generation: To a stirred solution of benzyltriphenylphosphonium bromide (1.0 equiv) in anhydrous THF at −100 °C, add n-butyllithium (n-BuLi, 1.0 equiv) dropwise under an argon atmosphere. Allow the mixture to warm to 0 °C. Causality: Warming to 0 °C ensures complete deprotonation and formation of the active ylide.

• Cryogenic Coupling: Re-cool the ylide solution and add it dropwise to a pre-cooled (−100 °C) solution of dimethyl 2-(bromomethyl)fumarate (1.2 equiv) in THF. Causality: The extreme cryogenic temperature (−100 °C) is critical. It kinetically suppresses direct SN2 attack at the sterically hindered α-carbon and prevents unwanted Michael addition, thermodynamically directing the ylide to attack the γ-carbon.

• Quenching & Isolation: Allow the reaction to gradually reach room temperature. Quench with distilled water to neutralize any unreacted organolithium species. Extract with ethyl acetate, dry over Na2SO4, and purify via column chromatography to isolate the (E/Z) diene products.

Quantitative Data Summarization

The versatility of dimethyl 2-(bromomethyl)but-2-enedioate is reflected in its broad reactivity profile. The table below summarizes the quantitative outcomes of its primary synthetic pathways, allowing researchers to predict yields based on nucleophile selection.

Nucleophile / Reagent Class	Primary Reaction Pathway	Major Product Scaffold	Typical Yield	Ref
Wittig Reagents (Ylides)	SN2′ Coupling (γ-attack)	Conjugated Dienes / Enes	54–86%	[3]
Grignard Reagents (RMgBr)	SN2′ Alkylation	Alkylmaleic Anhydrides	>70%	[4]
Arabinoaminooxazoline	Direct Substitution (SN2)	5-Substituted Uracils	Moderate	[5]
Isotopic Mesaconate (d4)	Radical Bromination	d2-Bromomethylfumarate	78%	[2]

Conclusion

Dimethyl 2-(bromomethyl)but-2-enedioate is far more than a simple alkylating agent; it is a sophisticated, multi-site electrophile that responds predictably to kinetic and thermodynamic controls. By mastering the SN2′ coupling dynamics and utilizing strict cryogenic or thermal parameters, synthetic chemists can leverage this building block to rapidly assemble complex polyene frameworks, functionalized nucleosides, and isotopic probes. Its continued application in transition metal-mediated annulations and natural product total synthesis underscores its enduring value in the modern chemical repertoire.

References

• Mrgprx2 antagonists and methods of use thereof.
• Synthesis of Mono- and Di-Deuterated (2S, 3S)-3-Methylaspartic Acids to Facilitate Measurement of Intrinsic Kinetic Isotope Effects in Enzymes. NIH PubMed Central.
• Facile SN2' Coupling Reactions of Wittig Reagents with Dimethyl Bromomethylfumarate: Synthesis of Enes, Dienes, and Related Natural Products.
• Grignard Coupling Reactions in Organic Synthesis. Thieme Connect.
• Efficient synthesis of new 5-substituted uracil nucleosides useful for linker arm incorporation.

Protocols & Analytical Methods

Application Note: Dimethyl 2-(bromomethyl)but-2-enedioate as a Bifunctional Michael Acceptor in Conjugate Addition

Executive Summary & Mechanistic Rationale

Dimethyl 2-(bromomethyl)but-2-enedioate (commonly referred to in literature as dimethyl bromomethylfumarate or its isomer, dimethyl bromomethylmaleate) is a highly versatile, bifunctional building block in modern organic synthesis[1]. In drug development and complex natural product synthesis, constructing densely functionalized carbon frameworks requires reagents that can undergo multiple controlled transformations in a single pot.

This reagent excels due to two synergistic structural features:

• Highly Activated Michael Acceptor: The presence of two electron-withdrawing ester groups significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene, making the β -carbon exceptionally susceptible to nucleophilic attack (conjugate addition).

• Allylic Leaving Group: The bromomethyl moiety provides a built-in leaving group. Following the initial Michael addition, the transient enolate intermediate does not undergo a simple protonation. Instead, it rapidly drives an elimination event (often via an SN​2′ pathway) or serves as an electrophilic handle for tandem intramolecular cyclization[2].

This causality—where conjugate addition obligatorily triggers a secondary bond-forming or breaking event—prevents reversible retro-Michael processes, driving reactions to completion with high thermodynamic favorability. This makes the reagent ideal for synthesizing lignan lactones, spiro-cyclopentadienes, and complex dienes[3][4].

Reaction Pathways & Visualization

Depending on the nature of the nucleophile and the reaction conditions, the initial Michael addition cascades into one of two primary pathways:

• Pathway A (Addition-Elimination / SN​2′ ): The nucleophile attacks the β -carbon, and the resulting enolate expels the bromide ion, regenerating the double bond. This is highly effective with Wittig reagents, phosphites, and organocatalytic enamines[2][5].

• Pathway B (Tandem Cyclization): A bifunctional nucleophile (e.g., a pyridinium ylide or an enolate) attacks the Michael acceptor, and a secondary nucleophilic site traps the allylic bromide, forming spiro or fused cyclic systems[4].

Mechanistic pathways of dimethyl 2-(bromomethyl)fumarate via Michael addition.

Quantitative Data & Substrate Scope

The versatility of dimethyl 2-(bromomethyl)but-2-enedioate is demonstrated across various catalytic and stoichiometric regimes. Table 1 summarizes the quantitative performance of this reagent across different established protocols.

Table 1: Substrate Scope and Reaction Outcomes

Nucleophile Type	Reaction Pathway	Catalyst / Base System	Typical Yield (%)	Stereoselectivity	Target Application
Aldehydes	Asymmetric α -Alkylation	Chiral Pyrrolidine + DABCO	64–82%	90–99% ee	Functionalized chiral aldehydes[6]
Wittig Reagents	SN​2′ Coupling	None (THF, Reflux)	75–85%	High ( E/Z specific)	Natural product dienes[5]
Pyridinium Ylides	(3+1+1) Carboannulation	Cu(OAc)2​ , Cs2​CO3​	59–88%	High Regioselectivity	Spiro-cyclopentadienes[4]
Diethyl Phosphite	SN​2′ Phosphorylation	NaH (Low Temp)	>90%	Exclusive SN​2′	Secondary phosphonates[2]

Validated Experimental Protocols

The following protocols have been designed as self-validating systems. Observational cues are provided to ensure the chemist can verify the integrity of the reaction at each step.

Protocol A: Asymmetric Organocatalytic α -Alkylation of Aldehydes

This protocol utilizes a cascade Michael addition/alkylation driven by chiral enamine catalysis[6].

Workflow for asymmetric α-alkylation using dimethyl 2-(bromomethyl)fumarate.

Step-by-Step Methodology:

• Reagent Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve dimethyl 2-(bromomethyl)but-2-enedioate (0.3 mmol) and 1,4-diazabicyclo[2.2.2]octane (DABCO) (39 mg, 0.315 mmol) in anhydrous CH2​Cl2​ (1.0 mL).

• Pre-activation (Critical Causality Step): Stir the mixture at room temperature for 30 minutes.

  • Expert Insight: DABCO acts as a nucleophilic co-catalyst, attacking the bromomethyl group to form an in situ allylic ammonium salt. This Morita-Baylis-Hillman-type intermediate drastically increases the electrophilicity of the β -carbon, priming it for the incoming enamine.

• Catalyst Addition: Cool the reaction mixture strictly to 0 °C using an ice bath. Successively add the freshly distilled aldehyde (1.8 mmol, 6 equiv) and a chiral diarylprolinol silyl ether catalyst (0.06 mmol, 20 mol%).

• Reaction Incubation: Stir the mixture at 0 °C for 48 hours.

  • Validation Check: Monitor via TLC (Hexane/EtOAc 9:1). The disappearance of the UV-active ammonium intermediate indicates successful conjugate addition and subsequent DABCO expulsion.

• Quench and Workup: Dilute the mixture with CH2​Cl2​ (10 mL). Wash sequentially with distilled H2​O (10 mL), 1N HCl (10 mL) to protonate and remove the DABCO and organocatalyst, and brine (10 mL).

• Purification: Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography to yield the functionalized chiral aldehyde.

Protocol B: Synthesis of Functionalized Dienes via SN​2′ Coupling

This protocol leverages the reagent's ability to undergo conjugate addition with Wittig reagents followed by triphenylphosphine oxide elimination[5].

Step-by-Step Methodology:

• Preparation: In a 25 mL round-bottom flask, dissolve dimethyl 2-(bromomethyl)but-2-enedioate (1.0 mmol) in anhydrous THF (5.0 mL).

• Ylide Addition: Add the stabilized Wittig reagent (e.g., ethyl (triphenylphosphoranylidene)acetate) (1.0 mmol) in one single portion at room temperature.

• Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to reflux for 4–6 hours.

  • Expert Insight: The elevated temperature is required to overcome the activation energy of the initial Michael-type attack of the ylide onto the sterically hindered β -carbon. Once the conjugate addition occurs, the elimination of bromide and triphenylphosphine oxide is rapid and irreversible.

• Isolation & Precipitation: Cool the reaction to room temperature and concentrate in vacuo. Triturate the resulting viscous residue with cold diethyl ether (15 mL).

  • Validation Check: A white precipitate will rapidly form. This is the triphenylphosphine oxide byproduct, confirming the elimination step was successful.

• Purification: Filter the precipitate through a pad of Celite, concentrate the filtrate, and purify via silica gel chromatography to isolate the target diene.

References

• P-C bond formation in reactions of Morita-Baylis-Hillman adducts with phosphorus nucleophiles Semantic Scholar[Link]

• Transition Metal-Mediated Annulation Approaches for Synthesis of Arylnaphthalene Lignan Lactones Frontiers in Chemistry[Link]

• Enantio- and Diastereoselective Organocatalytic α-Alkylation of Aldehydes with 3-Substituted 2-(Bromomethyl)acrylates The Journal of Organic Chemistry (ACS Publications)[Link]

• Facile SN2' Coupling Reactions of Wittig Reagents with Dimethyl Bromomethylfumarate: Synthesis of Enes, Dienes, and Related Natural Products ResearchGate (Published in J. Org. Chem.)[Link]

• Formal (3 + 1 + 1) Carboannulation of Morita–Baylis–Hillman Carbonates with Pyridinium Ylides: Access to Spiro-Cyclopentadiene Oxindoles Organic Letters (ACS Publications)[Link]

Sources

• 1. 62675-22-3_CAS号:62675-22-3_(Z)-2,3-Dibromo-2-butenedioic acid dimethyl ester - 化源网 [chemsrc.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Frontiers | Transition Metal-Mediated Annulation Approaches for Synthesis of Arylnaphthalene Lignan Lactones [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Dimethyl 2-(bromomethyl)but-2-enedioate as a Versatile Electrophilic Scaffold in Pharmaceutical Intermediate Synthesis

Executive Summary & Chemical Profile

Dimethyl 2-(bromomethyl)but-2-enedioate (commonly known as dimethyl bromomethylfumarate) is a highly functionalized, bifunctional building block widely utilized in the synthesis of complex pharmaceutical intermediates. Featuring both an allylic bromide and an electron-deficient alkene (Michael acceptor), this scaffold enables multiple reactive pathways, most notably SN​2′ displacements and Morita-Baylis-Hillman-type alkylations.

Its structural geometry significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene, making it highly susceptible to nucleophilic attack, while the allylic bromide serves as an excellent leaving group. This application note details its use in synthesizing Ras farnesyl-protein transferase (FPTase) inhibitors and chiral α -branched aldehydes, providing field-proven protocols and mechanistic rationales[1].

Physicochemical Properties Summary

Property	Value	Relevance to Synthesis
Chemical Formula	C7​H9​BrO4​	Provides a high degree of functionalization per Dalton.
Molecular Weight	237.05 g/mol	Easily tracked via standard LC-MS techniques[1].
Physical State	Liquid/Oil	Soluble in most organic solvents (Ether, THF, CH2​Cl2​ ).
Key Moieties	Allylic Bromide, Diester	Enables tandem addition-elimination sequences.

Regio- and Chemoselective SN​2′ Grignard Coupling

Mechanistic Rationale & Causality

The synthesis of Chaetomellic acid A anhydride —a potent and highly specific inhibitor of Ras FPTase with significant oncological relevance—relies on the chemoselective SN​2′ coupling of a long-chain Grignard reagent with dimethyl bromomethylfumarate[2][3].

Why use HMPA and Diethyl Ether? Grignard reagents typically exist as complex aggregates in solution and have a strong propensity to attack hard electrophilic centers, such as the ester carbonyls (1,2-addition). The addition of Hexamethylphosphoramide (HMPA) is a critical causal choice: HMPA strongly coordinates the Mg2+ ion, breaking up these aggregates and significantly increasing the "soft" carbanion character of the nucleophile. This directs the nucleophilic attack to the soft β -carbon of the Michael acceptor. The simultaneous displacement of the allylic bromide drives the reaction exclusively down the SN​2′ pathway, preserving the ester functionalities for downstream hydrolysis and cyclization[2][3].

Diagram 1: HMPA-directed SN2' coupling mechanism for FPTase inhibitor synthesis.

Self-Validating Protocol: Synthesis of Chaetomellic Acid A Precursor

• Preparation of the Grignard Reagent: Under an inert argon atmosphere, prepare tetradecylmagnesium bromide (1.2 equiv) in anhydrous diethyl ether.

• Activation: Add HMPA (1.5 equiv) dropwise to the Grignard solution at 0 °C. Stir for 15 minutes.

  • Self-Validation Check: The solution will become visually more homogeneous, confirming the breakup of the Grignard aggregates.

• Electrophile Addition: Add a solution of dimethyl bromomethylfumarate (1.0 equiv) in diethyl ether dropwise at room temperature to prevent localized thermal spikes that could favor 1,2-addition.

• Reaction Monitoring: Stir the mixture for 8 hours at room temperature.

  • Self-Validation Check: Monitor via TLC (Hexane/EtOAc 9:1). Complete consumption of the UV-active starting material ( Rf​ ~0.4) and the appearance of a new spot confirms reaction completion.

• Quenching and Workup: Quench carefully with saturated aqueous NH4​Cl . Extract the aqueous layer with diethyl ether ( 3×20 mL), wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography to yield the alkyl-substituted diester (60-62% yield). This intermediate is subsequently hydrolyzed with LiOH and treated with acetic anhydride to yield the final FPTase inhibitor[2][3].

Enantioselective Organocatalytic α -Alkylation of Aldehydes

Mechanistic Rationale & Causality

Dimethyl bromomethylfumarate is an exceptional electrophile for the asymmetric α -alkylation of aldehydes, a critical step in synthesizing chiral APIs like ketoprofen analogues[4].

Why use a Dual-Catalyst System (DABCO + Chiral Amine)? This transformation requires the synergistic action of two catalysts. The chiral secondary amine condenses with the aldehyde to form a nucleophilic, sterically biased enamine. Simultaneously, DABCO acts as a nucleophilic Lewis base. Direct SN​2 attack by an enamine on an allylic bromide is often sluggish and prone to side reactions. DABCO displaces the bromide on the fumarate to form a highly reactive, electrophilic allylic ammonium enolate intermediate. The chiral enamine then attacks this activated species, forming a new C-C bond with high enantio- and diastereoselectivity. The DABCO is regenerated, completing the catalytic cycle[4].

Diagram 2: Dual catalytic cycle for the asymmetric alpha-alkylation of aldehydes.

Self-Validating Protocol: Synthesis of Chiral α -Branched Aldehydes

• Catalyst Preparation: In a flame-dried vial, dissolve the chiral secondary amine catalyst (20 mol %) and DABCO (1.05 equiv) in anhydrous CH2​Cl2​ .

• Substrate Addition: Add the aldehyde (e.g., 4-pentenal, 6.0 equiv) followed by dimethyl bromomethylfumarate (0.3 mmol, 1.0 equiv).

  • Causality Note: A large excess of aldehyde is used to drive the equilibrium of enamine formation forward and prevent catalyst sequestration.

• Reaction Monitoring: Stir the mixture at room temperature for 48 hours.

  • Self-Validation Check: Monitor via chiral HPLC or TLC. The formation of a new, highly polar spot indicates product formation.

• Quenching and Workup: Dilute the reaction mixture with CH2​Cl2​ (10 mL) and wash sequentially with water and brine. Dry the organic layer over MgSO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude material via flash column chromatography on silica gel (eluting with hexane/ethyl acetate 98/2) to isolate the α -branched aldehyde as a colorless oil (Typical Yield: 64%, 91:9 dr)[4].

Quantitative Data Summary

Reaction Type	Reagents / Catalysts	Target Intermediate	Yield	Selectivity / Notes
SN​2′ Grignard Coupling	R−MgBr , HMPA, Et2​O	Alkyl-substituted diester (Chaetomellic Acid precursor)	60-62%	Complete chemoselectivity for the γ -position[2][3].
Organocatalytic α -Alkylation	DABCO, Chiral Amine, CH2​Cl2​	Chiral α -branched aldehyde	64-67%	High diastereomeric ratio (91:9 dr); excellent ee[4].
Hydrolysis & Cyclization	LiOH, then Ac2​O (reflux)	Chaetomellic Acid A Anhydride	~98%	Quantitative conversion from diester to diacid[2][3].

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10466666, Dimethyl bromomethylfumarate." PubChem. URL:[Link]

• Kar, A., & Argade, N. P. (2002). "A Facile Synthesis of Natural Products Chaetomellic Acid A and 1,7(Z)-Nonadecadiene-2,3-dicarboxylic Acid." The Journal of Organic Chemistry, 67(20), 7131–7134. URL:[Link]

• Gómez, C., et al. (2011). "Enantio- and Diastereoselective Organocatalytic α-Alkylation of Aldehydes with 3-Substituted 2-(Bromomethyl)acrylates." The Journal of Organic Chemistry, 76(24), 10321-10328. URL:[Link]

Sources

• 1. Dimethyl bromomethylfumarate | C7H9BrO4 | CID 10466666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Regioselective Nucleophilic Substitution of Dimethyl 2-(bromomethyl)but-2-enedioate

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Compound IUPAC Name: Dimethyl (Z)-2-(bromomethyl)but-2-enedioate (Commonly: Dimethyl bromomethylfumarate)[1]

Executive Summary & Mechanistic Rationale

Dimethyl 2-(bromomethyl)but-2-enedioate is a highly versatile, polyfunctional electrophilic building block. Structurally, it features both an allylic bromide moiety and an electron-deficient α,β -unsaturated diester system[1]. This dual-functionality presents two competing electrophilic sites, allowing chemists to selectively steer the reaction pathway based on the electronic nature of the nucleophile and the chosen reaction conditions.

As a Senior Application Scientist, understanding the causality behind this regioselectivity is critical for predictable scale-up:

• Direct SN​2 Pathway: Hard nucleophiles (e.g., primary or secondary amines) typically favor direct displacement of the bromide. The transition state is stabilized by polar aprotic solvents, leaving the internal fumarate double bond intact[2].

• SN​2′ Allylic Shift Pathway: Soft, bulky carbon nucleophiles (e.g., Wittig reagents or Grignard reagents) preferentially attack the conjugated β -carbon via a Michael-type addition. This triggers an electron cascade where the bromide acts as a leaving group, resulting in a double bond migration to yield highly functionalized exocyclic enes and dienes[3].

Divergent nucleophilic substitution pathways (SN2 vs. SN2') of dimethyl 2-(bromomethyl)fumarate.

Experimental Protocols & Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each includes specific Quality Control (QC) markers to verify the success of the intended regiochemical pathway.

Protocol A: Direct SN​2 Amination

Objective: Synthesis of N-alkylated fumarate derivatives (e.g., coupling with 2,2,2-trifluoroethan-1-amine) for pharmaceutical intermediate development[2].

Reagents:

• Dimethyl 2-(bromomethyl)fumarate (1.0 equiv, 100 mg, 0.422 mmol)

• 2,2,2-trifluoroethan-1-amine hydrochloride (1.2 equiv, 68 mg, 0.506 mmol)

• N,N-Diisopropylethylamine (DIEA) (1.5 equiv, 82 mg, 0.633 mmol)

• Anhydrous Acetonitrile ( CH3​CN ) (10 mL)

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the electrophile in anhydrous CH3​CN .

• Reagent Addition: Add the amine hydrochloride salt to the stirring solution at room temperature.

• Controlled Base Addition: Dropwise add DIEA over 5 minutes.

  • Expert Insight: Slow addition controls the local concentration of the free amine, minimizing bis-alkylation side reactions. DIEA is specifically chosen as a non-nucleophilic base to liberate the amine and scavenge the HBr byproduct, preventing acid-catalyzed degradation of the ester groups[2].

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 80 °C for 6 hours[2].

• Workup: Cool to room temperature. Quench with distilled water (10 mL) and extract with Ethyl Acetate (3 x 10 mL)[2]. Wash combined organics with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography (Ethyl Acetate/Hexanes gradient).

Self-Validation (QC):

• 1 H NMR Marker: The internal alkene proton of the fumarate core must remain intact (typically observed as a singlet or doublet around δ 6.8 - 7.0 ppm). Loss of this signal indicates unwanted migration.

Protocol B: SN​2′ Allylic Shift via Carbon Nucleophiles

Objective: Synthesis of functionalized dienes and methylene succinates via SN​2′ substitution using Wittig reagents[3].

Reagents:

• Dimethyl 2-(bromomethyl)fumarate (1.0 equiv)

• Wittig Reagent (e.g., stabilized ylides) (1.0 equiv)

• Anhydrous Dichloromethane (DCM) or Ethyl Acetate/Petroleum Ether mixtures

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an inert atmosphere ( N2​ or Ar), dissolve the electrophile in anhydrous DCM to achieve a 0.1 M concentration.

• Nucleophile Addition: Slowly add the Wittig reagent in portions at 0 °C.

  • Expert Insight: The Wittig reagent here acts unconventionally as a carbon nucleophile rather than an olefination agent. The initial attack occurs at the β -position of the Michael acceptor. The excellent leaving group ability of the allylic bromide outcompetes traditional carbonyl attack, driving the SN​2′ cascade[3].

• Reaction Progression: Allow the reaction to warm to room temperature and stir until complete consumption of the starting material is observed via TLC.

• Purification: Concentrate the crude mixture and purify by column chromatography (e.g., using a 1:9 mixture of ethyl acetate/petroleum ether) to isolate the thick oil product[3].

Self-Validation (QC):

• 1 H NMR Marker: The defining proof of the SN​2′ shift is the disappearance of the internal alkene proton and the emergence of two distinct exocyclic methylene protons. For example, in the synthesis of Dimethyl 2-Methylene-3-(4-nitrobenzyl)succinate, these appear sharply at δ 5.66 (s, 1H) and 6.32 (s, 1H)[3].

Quantitative Data & Condition Summary

To facilitate rapid experimental design, the optimal parameters and expected outcomes for both pathways are summarized below:

Parameter	Direct SN​2 Amination	SN​2′ Allylic Shift
Preferred Nucleophile	Primary/Secondary Amines[2]	Wittig Reagents, Carbanions[3]
Primary Electrophilic Site	α -Bromomethyl Carbon	β -Alkene Carbon
Optimal Solvent System	Acetonitrile ( CH3​CN )[2]	Dichloromethane (DCM) / Ether[3]
Base Requirement	Yes (e.g., DIEA, 1.5 equiv)[2]	No (Nucleophile is basic enough)
Temperature Profile	80 °C (Reflux)[2]	0 °C warming to Room Temp
Regioselectivity	>95% SN​2	>95% SN​2′ [3]
Key 1 H NMR Validation Marker	Retained internal alkene signal	Exocyclic methylene signals ( δ 5.6-6.4)[3]

Expert Troubleshooting Guide

• Issue: Poor Yield in SN​2 Amination due to Bis-Alkylation.

  • Causality & Fix: Primary amines can react twice with the highly electrophilic bromomethyl group. To mitigate this, use a slight excess of the amine (1.2 - 1.5 equiv) and ensure the base (DIEA) is added slowly to keep the steady-state concentration of the highly nucleophilic free amine low[2].

• Issue: Unwanted Michael Addition without Bromide Elimination.

  • Causality & Fix: If the nucleophile attacks the β -carbon but the bromide fails to leave, the reaction temperature may be too low to overcome the elimination activation energy. Allow the reaction to reach room temperature or gently warm to 40 °C to thermodynamically drive the SN​2′ cascade[3].

• Issue: Hydrolysis of the Diester Core.

  • Causality & Fix: The dimethyl ester groups are sensitive to strong aqueous bases. Avoid using NaOH or KOH during the workup. Stick to mild organic bases (DIEA, Et3​N ) during the reaction and use neutral water or brine for quenching[2].

Sources

• 1. Dimethyl bromomethylfumarate | C7H9BrO4 | CID 10466666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2024226914A2 - Mrgprx2 antagonists and methods of use thereof - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: De Novo Synthesis of Polysubstituted Furans via Tandem Annulation using Dimethyl 2-(bromomethyl)but-2-enedioate

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Application Focus: Heterocycle Synthesis, Pharmacophore Generation, Tandem Annulation Strategies

Introduction & Mechanistic Rationale

Polysubstituted furans are ubiquitous pharmacophores in drug discovery, serving as core scaffolds in numerous natural products and synthetic therapeutics. Traditional methods for furan synthesis, such as the Paal-Knorr condensation, often require harsh acidic conditions that are incompatible with sensitive functional groups.

To bypass these limitations, modern synthetic strategies leverage highly functionalized bis-electrophiles. Dimethyl 2-(bromomethyl)but-2-enedioate (commonly referred to as dimethyl bromomethylfumarate) serves as an exceptional C4-synthon . It features two distinct reactive sites: a highly reactive allylic bromide and an electron-deficient Michael acceptor.

When reacted with 1,3-dicarbonyl compounds under mild basic conditions, it undergoes a tandem sequence analogous to an interrupted Feist-Bénary reaction .

Causality in Design: The reaction initiates via an SN​2 displacement of the primary bromide by the enolate of the 1,3-dicarbonyl. The spatial proximity of the newly alkylated ketone/ester oxygen to the α,β -unsaturated ester facilitates a rapid intramolecular 5-exo-trig cyclization. Subsequent dehydration, driven by the thermodynamic stability of the aromatic furan ring, furnishes the polysubstituted furan in a single operational step .

Mechanistic Workflow Diagram

The following diagram maps the logical progression of the tandem annulation, highlighting the transition from acyclic precursors to the aromatic heterocycle.

Fig 1: Tandem C-alkylation and O-cyclization workflow for furan synthesis.

Experimental Protocol: General Procedure for Furan Annulation

This protocol is designed as a self-validating system , incorporating built-in analytical checkpoints to ensure reaction fidelity at each stage.

Materials Required:

• Electrophile: Dimethyl 2-(bromomethyl)but-2-enedioate (1.0 equiv, 1.0 mmol)

• Nucleophile: 1,3-Dicarbonyl compound (e.g., acetylacetone) (1.1 equiv, 1.1 mmol)

• Base: Potassium carbonate ( K2​CO3​ ), anhydrous, finely powdered (2.0 equiv, 2.0 mmol)

• Solvent: Acetonitrile (MeCN), anhydrous (10 mL)

Step-by-Step Methodology:

Step 1: Enolate Generation

• Action: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add the 1,3-dicarbonyl compound (1.1 mmol) and anhydrous K2​CO3​ (2.0 mmol) in 5 mL of anhydrous MeCN.

• Causality: K2​CO3​ is selected as a mild, heterogeneous base. It is sufficiently basic to quantitatively generate the enolate of the 1,3-dicarbonyl ( pKa​≈9−11 ) without causing unwanted saponification of the methyl ester moieties on the electrophile.

• Checkpoint: Stir at room temperature for 15 minutes. A slight yellowing or cloudiness of the suspension confirms successful enolate formation.

Step 2: Electrophile Addition

• Action: Dissolve Dimethyl 2-(bromomethyl)but-2-enedioate (1.0 mmol) in 5 mL of MeCN. Add this solution dropwise over 10 minutes to the enolate suspension, maintaining the reaction flask at 0 °C using an ice bath.

• Causality: The allylic bromide is highly reactive. Dropwise addition at a reduced temperature suppresses competitive SN​2′ pathways, prevents Wurtz-type homocoupling, and minimizes bis-alkylation of the enolate.

Step 3: Tandem Cyclodehydration

• Action: Remove the ice bath and gradually warm the reaction mixture to 60 °C. Stir vigorously for 4–6 hours.

• Causality: While the initial SN​2 alkylation is rapid at room temperature, the subsequent intramolecular cyclization and dehydration require thermal energy to overcome the steric hindrance of the adjacent ester groups and to drive the elimination of water.

• Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The acyclic alkylated intermediate (visible under UV, Rf​≈0.4 ) will gradually convert to a highly UV-active, non-polar furan product ( Rf​≈0.6 ).

Step 4: Workup & Isolation

• Action: Cool the mixture to room temperature. Filter the suspension through a short pad of Celite to remove inorganic salts ( K2​CO3​ and KBr ), washing the pad with an additional 10 mL of EtOAc. Concentrate the filtrate in vacuo.

• Action: Purify the crude residue via flash column chromatography on silica gel (gradient elution: 10% to 25% EtOAc in Hexanes).

• Checkpoint: 1H NMR validation. The isolated furan will lack the characteristic allylic CH2​ protons of the starting material ( ≈δ 4.2 ppm) and will exhibit a downfield shift for the newly aromatized core.

Quantitative Data & Substrate Scope

The modularity of this protocol allows for the rapid generation of diverse furan libraries. The table below summarizes the quantitative outputs when utilizing various 1,3-dicarbonyl substrates under the optimized conditions.

1,3-Dicarbonyl Substrate	Base / Solvent	Temp / Time	Isolated Yield (%)	Key Product Characteristic
Acetylacetone	K2​CO3​ / MeCN	60 °C / 4 h	82%	Dimethyl 4-acetyl-5-methylfuran-2,3-dicarboxylate
Ethyl acetoacetate	K2​CO3​ / MeCN	60 °C / 5 h	78%	Dimethyl 4-(ethoxycarbonyl)-5-methylfuran-2,3-dicarboxylate
1,3-Cyclohexanedione	DBU / THF	65 °C / 6 h	71%	Fused bicyclic benzofuran precursor
Benzoylacetone	K2​CO3​ / DMF	80 °C / 4 h	75%	Regioselective formation of 5-phenylfuran derivative

Note: Yields are based on a 1.0 mmol scale optimization. Regioselectivity with unsymmetrical dicarbonyls (e.g., benzoylacetone) is governed by the relative nucleophilicity of the enol oxygen during the cyclization step.

Troubleshooting & Optimization

• Incomplete Aromatization: If TLC indicates the persistence of the dihydrofuran intermediate, the dehydration step is stalling. Solution: Add a catalytic amount of p -toluenesulfonic acid (PTSA) (5 mol%) during the final hour of heating to accelerate the loss of water.

• Formation of Polymeric Byproducts: If the reaction mixture turns dark brown with baseline streaking on TLC, the electrophile is likely polymerizing. Solution: Ensure the dropwise addition in Step 2 is strictly controlled at 0 °C, and verify the anhydrous nature of the solvent, as trace water can lead to premature ester hydrolysis and decarboxylation.

References

• Patel, R. M.; Argade, N. P. "Facile SN2' Coupling Reactions of Wittig Reagents with Dimethyl Bromomethylfumarate: Synthesis of Enes, Dienes, and Related Natural Products." Journal of Organic Chemistry, 2007, 72(13), 4900-4904. URL:[Link]

• McAulay, K. "The total synthesis of furanocembrane natural products." PhD Thesis, University of Glasgow, 2017. URL:[Link]

Application Note: Dimethyl 2-(bromomethyl)but-2-enedioate in the Preparation and Reaction of Ylides

Target Audience: Synthetic Chemists, Researchers, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Chemical Rationale

In the synthesis of complex active pharmaceutical ingredients (APIs) and natural products, the construction of highly functionalized enes, dienes, and spiro-compounds requires reagents with exceptional electrophilic and nucleophilic versatility. Dimethyl 2-(bromomethyl)but-2-enedioate (commonly referred to as dimethyl bromomethylfumarate) serves as a premier bifunctional building block in ylide chemistry[1].

Structurally, this reagent is an electron-deficient allylic bromide flanked by two ester moieties. This unique electronic topology enables it to participate in two distinct, highly valuable ylide-driven pathways:

• As an Ylide Precursor (SN2 Pathway): The primary allylic bromide readily undergoes SN2 displacement by neutral nucleophiles like triphenylphosphine (PPh3) to form a phosphonium salt, which upon deprotonation yields a highly stabilized, electron-deficient phosphorus ylide[2].

• As an Electrophile for External Ylides (SN2' Pathway): When exposed to pre-formed Wittig reagents or pyridinium ylides, the reagent undergoes a facile SN2' allylic substitution. The ylide attacks the highly activated γ -position (the alkene), triggering a double-bond migration and the expulsion of the bromide leaving group[3],[4].

Reaction Workflow & Pathway Visualization

To conceptualize the divergent synthetic utility of dimethyl 2-(bromomethyl)but-2-enedioate, the following workflow illustrates how reaction conditions and nucleophile selection dictate the mechanistic pathway.

Figure 1: Divergent reaction pathways of Dimethyl 2-(bromomethyl)but-2-enedioate in ylide chemistry.

Experimental Methodologies

The following protocols are designed as self-validating systems. By monitoring specific analytical checkpoints, researchers can ensure the integrity of the highly reactive intermediates before proceeding to subsequent steps.

Protocol A: Synthesis of the Stabilized Phosphonium Ylide (SN2 Pathway)

This protocol details the quaternization of the allylic bromide to form the ylide precursor[5].

Step-by-Step Procedure:

• Quaternization: In an oven-dried, argon-purged Schlenk flask, dissolve 1.0 equivalent of triphenylphosphine (PPh3) in anhydrous tetrahydrofuran (THF).

• Substrate Addition: Cool the solution to 0 °C using an ice bath. Add 1.0 equivalent of dimethyl 2-(bromomethyl)but-2-enedioate dropwise over 15 minutes.

  • Causality: The SN2 reaction is exothermic. Because the substrate is a potent Michael acceptor, strict temperature control at 0 °C prevents unwanted polymerization or multiple alkylation events[2].

• Isolation: Stir for 4 hours. The resulting alkyltriphenylphosphonium salt will precipitate. Filter, wash with cold diethyl ether, and dry under vacuum.

• Ylide Generation: Resuspend the isolated salt in anhydrous THF and cool to -100 °C (using a liquid nitrogen/ethanol bath). Add 1.0 equivalent of n-butyllithium (n-BuLi) dropwise.

  • Causality: The extreme cold (-100 °C) is critical to prevent the newly formed, highly reactive carbanion from undergoing premature side reactions, ensuring a clean deprotonation to the ylide[4].

Validation & Analytical Checkpoints:

• 1H NMR (Salt): The starting material exhibits a distinct allylic -CH2Br singlet at ~4.2 ppm. Upon salt formation, this signal shifts significantly downfield and splits into a doublet due to 2JPH​ coupling with the phosphorus atom.

• Visual Cue: The deprotonation step will result in a stark color change (typically deep yellow/orange), confirming the formation of the conjugated phosphorus ylide.

Protocol B: SN2' Coupling with External Wittig Reagents

This protocol utilizes dimethyl bromomethylfumarate as an electrophile to synthesize complex dienes via coupling with external ylides[4].

Step-by-Step Procedure:

• External Ylide Generation: To a stirred solution of benzyltriphenylphosphonium bromide (2.00 mmol) in THF (25 mL) at −100 °C, add n-BuLi (2.00 mmol) dropwise under an argon atmosphere[4].

• Electrophile Addition: After 30 minutes, add dimethyl 2-(bromomethyl)but-2-enedioate (2.00 mmol) dropwise to the deep-colored ylide solution while maintaining the temperature at −100 °C.

• Kinetic vs. Thermodynamic Quenching: Stir the reaction mixture for 3 hours. To favor the diene product, remove the cooling bath, allow the reaction to reach room temperature (RT), and then quench with saturated aqueous NH4Cl[4].

  • Causality: The timing and temperature of the quench dictate the regioselectivity. Quenching at RT allows the intermediate to thermodynamically equilibrate and complete the elimination step, heavily favoring the diene. Conversely, quenching at -100 °C traps the kinetic intermediate, yielding the opposite selectivity (the ene product)[4].

Validation & Analytical Checkpoints:

• 1H NMR (Product): Successful formation of the diene is confirmed by the appearance of new vinylic protons (e.g., doublets at δ 5.82 and 6.30 ppm with J=2 Hz) and the complete disappearance of the allylic bromide signal[4].

Quantitative Data: Reaction Optimization

The SN2' coupling of ylides with dimethyl bromomethylfumarate is highly sensitive to the quenching temperature. Table 1 summarizes the optimization parameters established by Patel and Argade, demonstrating how thermal control acts as a regioselective switch[4].

Table 1: Effect of Quench Temperature on SN2' Coupling Regioselectivity

Base Used	Solvent	Reaction Temp (°C)	Quench Temp (°C)	Total Yield (%)	Regioselectivity (Diene : Ene)	Mechanistic Control
n-BuLi	THF	-100	Room Temp (RT)	68	88 : 12	Thermodynamic (Elimination complete)
n-BuLi	THF	-100	-100	N/A	Opposite Selectivity	Kinetic (Intermediate trapped)

Data derived from the SN2' coupling of benzylidenetriphenylphosphorane with dimethyl bromomethylfumarate[4].

Advanced Applications

Beyond standard Wittig reagents, the SN2' reactivity of dimethyl 2-(bromomethyl)but-2-enedioate has been expanded to pyridinium ylides . Recent methodologies utilize this reagent as a Morita–Baylis–Hillman (MBH) type adduct. The initial SN2' olefination generates an in situ diene, which subsequently engages in a rare (4 + 1) ylide carboannulation with a second equivalent of the pyridinium ylide. This formal (3 + 1 + 1) cascade provides rapid access to highly functionalized spiro-cyclopentadiene oxindoles, which are highly prized scaffolds in biomedical research and drug discovery[3].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ylide - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ylide - Wikipedia [en.wikipedia.org]

Application Note: Advanced Allylic Alkylation and Annulation Strategies Using Dimethyl 2-(Bromomethyl)but-2-enedioate

Executive Summary

Dimethyl 2-(bromomethyl)but-2-enedioate (commonly referred to as dimethyl α -(bromomethyl)fumarate) is a highly versatile, polyfunctional dielectrophile. Featuring both an allylic bromide and an electron-deficient Michael acceptor, it serves as a privileged building block in modern synthetic organic chemistry. This application note details the reactivity of this compound with active methylene compounds (e.g., malonates, β -keto esters, and nitroalkanes), providing researchers with field-proven protocols for synthesizing highly functionalized acyclic intermediates (like substituted itaconic esters) and complex heterocycles (such as γ -lactams and lactones)[1].

Mechanistic Insights and Causality

The reaction between active methylene compounds and dimethyl 2-(bromomethyl)fumarate is governed by the principles of hard-soft acid-base (HSAB) theory and steric hindrance.

• Regioselectivity ( SN​2 vs. SN​2′ ): Deprotonated active methylene compounds are generally soft carbon nucleophiles. When reacting with the allylic bromide system of dimethyl 2-(bromomethyl)fumarate, they often favor an SN​2′ conjugate addition-elimination pathway over direct SN​2 displacement. The nucleophile attacks the β -carbon of the α,β -unsaturated system, leading to the migration of the double bond and the expulsion of the bromide ion. This stereoselectively yields substituted itaconic acid derivatives[2].

• Tandem Alkylation-Cyclization: When using specific active methylenes like nitroalkanes, the initial alkylation can be followed by a dehydronitration event to form a functionalized butadiene. The subsequent introduction of a primary amine triggers an intramolecular cyclization (lactamization), yielding densely functionalized γ -lactams[1].

• Choice of Base: Non-nucleophilic bases such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or sodium hydride (NaH) are critical. Alkoxide bases (e.g., NaOMe) should be avoided unless transesterification is desired, as they can attack the methyl ester groups or act as competing nucleophiles.

Caption: Mechanistic divergence of active methylene attack on dimethyl 2-(bromomethyl)fumarate.

Experimental Protocols

Protocol A: Synthesis of 3-Substituted Itaconic Acid Derivatives

This protocol describes the general SN​2′ allylic alkylation using diethyl malonate as the model active methylene compound.

Reagents:

• Dimethyl 2-(bromomethyl)but-2-enedioate: 1.0 mmol

• Diethyl malonate: 1.1 mmol

• Sodium hydride (NaH, 60% dispersion in mineral oil): 1.15 mmol

• Anhydrous Tetrahydrofuran (THF): 10 mL

Step-by-Step Methodology:

• Preparation of the Carbanion: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Add anhydrous THF (5 mL) and NaH (1.15 mmol). Cool the suspension to 0 °C using an ice-water bath.

• Nucleophile Addition: Dissolve diethyl malonate (1.1 mmol) in anhydrous THF (2 mL) and add it dropwise to the NaH suspension over 10 minutes. Stir the mixture at 0 °C for 30 minutes until hydrogen evolution ceases, ensuring complete deprotonation.

• Electrophile Addition: Dissolve dimethyl 2-(bromomethyl)but-2-enedioate (1.0 mmol) in anhydrous THF (3 mL). Add this solution dropwise to the enolate mixture at 0 °C to prevent uncontrolled exothermic reactions and minimize polymerization.

• Reaction Maturation: Allow the reaction mixture to slowly warm to room temperature and stir for 4–6 hours. Monitor the reaction progress via TLC (Hexanes/EtOAc, 4:1) until the electrophile is fully consumed.

• Quench and Workup: Quench the reaction carefully with saturated aqueous NH4​Cl (10 mL) to neutralize the remaining base without hydrolyzing the ester moieties. Extract the aqueous layer with Ethyl Acetate ( 3×15 mL).

• Purification: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient elution with Hexanes/EtOAc) to afford the functionalized itaconic ester.

Protocol B: Tandem Alkylation-Cyclization to γ -Lactams

This advanced protocol utilizes a primary nitroalkane as the active methylene equivalent, followed by amine-induced cyclization[1].

Reagents:

• Dimethyl 2-(bromomethyl)but-2-enedioate: 1.0 mmol

• Primary Nitroalkane (e.g., Nitroethane): 1.2 mmol

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU): 2.2 mmol (acts as base for both alkylation and dehydronitration)

• Primary Amine (e.g., Benzylamine): 1.5 mmol

• Anhydrous Dichloromethane (DCM) / Methanol (MeOH)

Step-by-Step Methodology:

• Tandem Alkylation-Elimination: In a dried flask under nitrogen, dissolve the nitroalkane (1.2 mmol) and dimethyl 2-(bromomethyl)but-2-enedioate (1.0 mmol) in anhydrous DCM (10 mL). Cool to 0 °C.

• Base Addition: Add DBU (2.2 mmol) dropwise. The DBU facilitates the initial alkylation and subsequently promotes the elimination of HNO2​ (dehydronitration) to yield an (E)-1-alkyl-2,3-dimethoxycarbonyl butadiene intermediate[1]. Stir at room temperature for 3 hours.

• Solvent Exchange and Amination: Concentrate the mixture under reduced pressure to remove DCM. Redissolve the crude diene in MeOH (10 mL) and add the primary amine (1.5 mmol).

• Cyclization: Heat the mixture to reflux (approx. 65 °C) for 8–12 hours. The amine undergoes a conjugate addition followed by intramolecular lactamization with the adjacent methyl ester.

• Isolation: Cool to room temperature, concentrate, and purify via flash chromatography to isolate the highly substituted 2-alkyl 3-carbomethoxy- γ -lactam.

Caption: Step-by-step experimental workflow for alkylation and tandem cyclization.

Quantitative Data Presentation

The following table summarizes the expected outcomes and optimization parameters based on literature precedents for the reaction of dimethyl 2-(bromomethyl)fumarate with various active methylene compounds.

Active Methylene Compound	Base / Catalyst	Solvent	Temperature	Dominant Pathway	Major Product Scaffold	Yield Range
Diethyl Malonate	NaH (1.1 eq)	THF	0 °C to RT	SN​2′	3-Substituted Itaconic Ester	75–85%
β -Keto Esters	K2​CO3​	Acetone	Reflux	SN​2 Cyclization	Functionalized Cyclopentenes	60–75%
Primary Nitroalkanes	DBU (2.2 eq)	DCM	0 °C to RT	Alkylation + Elimination	Functionalized Butadienes	70–80%
Dialkyl Phosphites	K2​CO3​ / Phase Transfer	Neat / THF	-78 °C to RT	SN​2′	Secondary Phosphonates	80–90%

Note: Yields and regioselectivity are highly dependent on the steric bulk of the nucleophile and the hardness of the base used.

Conclusion

The strategic utilization of dimethyl 2-(bromomethyl)but-2-enedioate provides an elegant pathway to complex molecular architectures. By carefully selecting the active methylene compound, base, and reaction temperature, researchers can dictate the mechanistic pathway ( SN​2 vs. SN​2′ ) to synthesize a wide array of acyclic and heterocyclic drug-like scaffolds. The self-validating protocols provided herein ensure high reproducibility and structural integrity for downstream drug development applications.

References

• Beltaïef, I., Besbes, R., Amor, F. B., et al. "(Z)-Dimethyl α -(Bromomethyl)fumarate, an Efficient Intermediate for the Selective Synthesis of Dimethyl 3-Alkyl Itaconates and 2-Alkyl 3-Carbomethoxy- γ -lactams." Tetrahedron, 1999. URL: [Link]

• Talma, M., & Mucha, A. "P-C bond formation in reactions of Morita-Baylis-Hillman adducts with phosphorus nucleophiles." Arkivoc, 2017. URL:[Link]

• Shen, Z., et al. "Organoindium Reagents: The Preparation and Application in Organic Synthesis." Chemical Reviews, 2012. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Alkylation with Dimethyl 2-(bromomethyl)but-2-enedioate

Welcome to the Technical Support Center for Dimethyl 2-(bromomethyl)but-2-enedioate (also known as dimethyl 2-(bromomethyl)fumarate or maleate). As a highly reactive allylic bromide derived from the Morita–Baylis–Hillman (MBH) reaction, this reagent is a powerful bis-electrophile used extensively in drug development and complex molecule synthesis.

However, the presence of two electron-withdrawing ester groups flanking an alkene makes this reagent highly susceptible to competing reaction pathways. This guide is designed by application scientists to help you troubleshoot common side reactions, understand the underlying mechanistic causality, and optimize your synthetic protocols.

Mechanistic Overview & Pathway Visualization

Understanding the reactivity of MBH bromides is the first step in troubleshooting. The molecule possesses three primary electrophilic sites: the carbon bearing the bromide leaving group, the β -carbon of the α,β -unsaturated system, and the ester carbonyls. Depending on the nucleophile and reaction conditions, the reaction can diverge into several distinct pathways [1].

Fig 1: Reaction pathways of Dimethyl 2-(bromomethyl)but-2-enedioate with nucleophiles.

Condition Optimization Data

The regioselectivity of the alkylation (SN2 vs. SN2') is highly dependent on the solvent polarity, base hardness, and temperature [2]. The table below summarizes quantitative data trends observed during the optimization of amine alkylations.

Table 1: Effect of Reaction Conditions on Regioselectivity and Yield

Solvent	Base	Temperature	Dominant Pathway	Typical Ratio (SN2 : SN2')	Isolated Yield (%)
THF	K₂CO₃	0 °C → RT	SN2 (Direct)	> 90:10	85
CH₂Cl₂	DABCO	RT	Mixed	60:40	70
DMF	Cs₂CO₃	RT	SN2' (Rearrangement)	20:80	75
MeCN	DIPEA	80 °C	SN2 / Polymerization	80:20	< 40

Note: Elevated temperatures in polar solvents like MeCN significantly increase the rate of radical polymerization, leading to diminished yields [4].

Troubleshooting Guide: Common Side Reactions

Issue 1: Poor Regioselectivity (Mixture of SN2 and SN2' Products)

• Causality: The β -carbon of the MBH bromide is highly electrophilic due to the conjugated ester groups. Soft nucleophiles (e.g., thiols, heavy halogens) or highly polar solvents (e.g., DMF) stabilize the transition state of the conjugate addition, driving the reaction toward the SN2' allylic rearrangement[3].

• Solution: To favor direct SN2 displacement, switch to a less polar, aprotic solvent like THF or 2-MeTHF. Use harder nucleophiles and maintain strict temperature control (start at 0 °C).

Issue 2: Formation of Black, Tarry Byproducts (Polymerization)

• Causality: The di-ester activated double bond is extremely prone to anionic and radical polymerization. High local concentrations of the electrophile or elevated temperatures trigger chain-growth polymerization, consuming your starting material.

• Solution: Run the reaction at high dilution ( ≤ 0.1 M). Implement a syringe-pump addition of the MBH bromide to keep its steady-state concentration low. If radical pathways are suspected, the addition of a radical scavenger (e.g., 1 mol% BHT) can suppress tar formation.

Issue 3: Loss of Stereochemical Integrity (E/Z Isomerization)

• Causality: If you start with pure (E)-dimethyl 2-(bromomethyl)fumarate and observe a mixture of E and Z products, it is due to the reversible addition of nucleophiles (or nucleophilic bases like Et₃N) to the double bond. This forms a transient zwitterionic intermediate with a freely rotating C-C single bond, which scrambles the stereocenter upon elimination.

• Solution: Avoid tertiary amine bases (like DABCO or Et₃N) which act as nucleophilic catalysts. Substitute them with heterogeneous inorganic bases like finely powdered K₂CO₃ or Cs₂CO₃.

Standard Operating Procedure (SOP): Regioselective SN2 Alkylation

To ensure a self-validating, highly reproducible SN2 alkylation that suppresses the aforementioned side reactions, follow this optimized protocol.

Materials Required:

• Amine nucleophile (1.0 equiv)

• Dimethyl 2-(bromomethyl)but-2-enedioate (1.1 equiv)

• Anhydrous K₂CO₃ (2.5 equiv, finely powdered)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Preparation & Purging: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar. Purge the system with Argon for 5 minutes.

• Nucleophile Activation: Dissolve the amine nucleophile (1.0 mmol) in 10 mL of anhydrous THF (0.1 M). Add the finely powdered K₂CO₃ (2.5 mmol). Causality note: Heterogeneous inorganic bases prevent the nucleophilic catalysis side-reactions common with tertiary amines.

• Temperature Control: Submerge the flask in an ice-water bath and allow the suspension to equilibrate to 0 °C for 10 minutes.

• Controlled Electrophile Addition (Critical Step): Dissolve Dimethyl 2-(bromomethyl)but-2-enedioate (1.1 mmol) in 2 mL of anhydrous THF. Load this into a syringe and add it dropwise to the reaction mixture over 30 minutes using a syringe pump. Self-Validation: Slow addition prevents thermal runaway and keeps the electrophile concentration low, visually preventing the solution from turning yellow/brown (indicative of polymerization).

• Monitoring: Stir at 0 °C for 1 hour, then slowly warm to room temperature. Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The reaction is complete when the UV-active MBH bromide spot (Rf ~ 0.6) disappears.

• Quenching & Isolation: Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography to isolate the pure SN2 product.

Frequently Asked Questions (FAQs)

Q: Can I use this reagent to alkylate secondary amines? A: Yes, but secondary amines are bulkier, which introduces steric hindrance at the primary SN2 site. This steric clash often shifts the kinetic preference toward the SN2' pathway (attacking the less hindered β -carbon). If you must alkylate a secondary amine, strictly maintain the temperature at -20 °C to 0 °C to preserve SN2 selectivity.

Q: Why does my reaction yield diene byproducts? A: Diene formation is the result of an E2 elimination pathway. If you use a strong, hard base (e.g., NaOtBu or NaH), the base will preferentially abstract the acidic allylic proton rather than facilitating nucleophilic attack. Always use mild bases like carbonates or bicarbonates when working with MBH bromides.

Q: I am trying to scale up this reaction to 50 grams. What safety and yield considerations should I be aware of? A: At scale, the exothermicity of the SN2 reaction becomes a major liability. The heat generated can trigger auto-accelerating polymerization of the dimethyl 2-(bromomethyl)but-2-enedioate. You must use a jacketed reactor with active cooling, strictly enforce the syringe-pump addition rate, and scale up the solvent volume linearly to maintain the ≤ 0.1 M concentration threshold.

References

• Regio- and Diastereoselective Synthesis of Dihydropyridopyrimidines via Cascade Reactions of 2-Aminopyridines with Morita–Baylis–Hillman Bromides of Nitroalkenes The Journal of Organic Chemistry - ACS Public
• Regioselective SN2' Mitsunobu reaction of Morita–Baylis–Hillman alcohols: A facile and stereoselective synthesis of α-alkylidene-β-hydrazino acid deriv
• Stereo- and Regiospecific SN2′ Reaction of MBH Adducts with Isocyanoacetates: en Route to Transition-Metal Semantic Scholar
• WO2024226914A2 - Mrgprx2 antagonists and methods of use thereof Google P

Technical Support Center: Purification of Products from Dimethyl 2-(bromomethyl)but-2-enedioate Reactions

Welcome to the technical support center for the purification of reaction products derived from Dimethyl 2-(bromomethyl)but-2-enedioate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex purification challenges associated with this versatile reagent. The following question-and-answer format directly addresses specific issues you may encounter during your experiments, providing not just protocols but the underlying chemical principles to empower your troubleshooting efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my reaction mixture?

A1: The impurities largely depend on the specific reaction, but common side products when using Dimethyl 2-(bromomethyl)but-2-enedioate include:

• Unreacted Starting Material: Incomplete reactions will leave residual Dimethyl 2-(bromomethyl)but-2-enedioate.

• Hydrolysis Products: The ester functionalities can be susceptible to hydrolysis, especially under acidic or basic conditions, leading to the corresponding carboxylic acids.

• Side-Reaction Products: Depending on your nucleophile and reaction conditions, you might observe products from unintended reaction pathways. For example, in furan synthesis, polymeric byproducts known as humins can form.[1]

• Solvent Adducts: In some cases, the solvent can participate in the reaction, leading to solvent-related impurities.

Q2: My product seems to be unstable on silica gel. What are my options?

A2: The furan ring, a common product from reactions with this reagent, can be sensitive to acidic conditions, which can be present on standard silica gel.[1] This can lead to decomposition or polymerization on the column.

Solutions:

• Neutralized Silica Gel: You can neutralize the silica gel by preparing a slurry with a small amount of a suitable base, like triethylamine, in your eluent system and then packing the column.

• Alumina Chromatography: Basic or neutral alumina can be a good alternative to silica gel for acid-sensitive compounds.

• Alternative Purification Methods: Consider non-chromatographic methods such as crystallization, distillation (for volatile products), or liquid-liquid extraction.

Q3: I'm having trouble separating my product from a very similar byproduct. What can I do?

A3: This is a common challenge, especially with closely related isomers or byproducts with similar polarities.

Optimization Strategies:

• High-Performance Liquid Chromatography (HPLC): Preparative HPLC offers much higher resolution than standard flash chromatography and can often separate challenging mixtures.

• Chromatography System Optimization:

  • Solvent System: Experiment with different solvent systems. A small change in solvent polarity or the addition of a modifier can significantly alter selectivity.

  • Gradient Elution: A shallow gradient can improve the separation of closely eluting compounds.

• Crystallization: If your product is a solid, fractional crystallization can be a powerful technique for separating isomers or closely related compounds.

Troubleshooting Guide

Problem 1: Low yield after flash chromatography.

Possible Cause 1: Product is still on the column.

• Troubleshooting Step: After your initial elution, flush the column with a much more polar solvent (e.g., 100% ethyl acetate or even methanol if your compound is soluble and stable) to see if more material elutes.

• Causality: Your initial eluent system may not have been polar enough to overcome the interaction between your product and the stationary phase.

Possible Cause 2: Product decomposition on silica gel.

• Troubleshooting Step: Analyze a small sample of your crude material by TLC. Spot the crude material and let it sit on the TLC plate for an extended period before eluting. If you see streaking or the appearance of new spots over time, your compound is likely decomposing.

• Solution: As mentioned in FAQ 2, consider using neutralized silica gel, alumina, or a different purification method.[1]

Problem 2: My purified product contains residual solvent.

Possible Cause: Inefficient solvent removal.

• Troubleshooting Step: Place your product under high vacuum for an extended period. Gentle heating can also help, but be cautious of product stability.

• Causality: High-boiling point solvents used in chromatography (like DMF or DMSO) can be difficult to remove.

Solution:

• Lyophilization (Freeze-Drying): If your product is soluble in water or another suitable solvent with a relatively high freezing point, lyophilization can be an effective way to remove residual solvents.

• Azeotropic Removal: Adding a lower-boiling point solvent that forms an azeotrope with the high-boiling point solvent and then evaporating can help to remove the stubborn solvent.

Problem 3: The formation of an inseparable mixture of isomers.

Possible Cause: Lack of regioselectivity in the reaction.

• Troubleshooting Step: Re-evaluate your reaction conditions. Factors like temperature, solvent, and the choice of base can significantly influence the regioselectivity of a reaction.[1]

• Causality: The 2 and 5 positions of a furan ring, for instance, are generally more reactive towards electrophiles than the 3 and 4 positions.[1] Your reaction conditions may not be sufficiently optimized to favor the desired isomer.

Workflow for Optimizing Regioselectivity

Caption: Decision workflow for optimizing reaction regioselectivity.

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction for Workup

This protocol is a starting point for the initial purification of your crude reaction mixture to remove water-soluble impurities.

• Quench the Reaction: Carefully add water to the reaction mixture.

• Transfer to Separatory Funnel: Transfer the mixture to a separatory funnel.

• Add Organic Solvent: Add an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) that is immiscible with water and in which your product is soluble.

• Shake and Vent: Stopper the funnel, invert, and vent to release any pressure. Shake vigorously, venting periodically.

• Separate Layers: Allow the layers to separate fully. Drain the lower layer and collect the upper layer.

• Back-Extract (Optional but Recommended): Add fresh organic solvent to the aqueous layer and repeat the extraction process two more times to maximize the recovery of your product.

• Combine Organic Layers: Combine all the organic extracts.

• Wash with Brine: Wash the combined organic layers with a saturated sodium chloride solution (brine) to remove residual water.

• Dry: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate).

• Filter and Concentrate: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain your crude product.

Extraction Workflow Diagram

Caption: General workflow for liquid-liquid extraction.

Protocol 2: Flash Column Chromatography

This is a standard protocol for purifying organic compounds.[2][3]

• Prepare the Column:

  • Select an appropriately sized column based on the amount of crude material.

  • Pack the column with silica gel as a slurry in your starting eluent.

• Load the Sample:

  • Dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent.

  • Alternatively, "dry load" your sample by adsorbing it onto a small amount of silica gel and then adding the dried silica to the top of the column.

• Elute:

  • Begin eluting with your chosen solvent system, starting with a low polarity.

  • Gradually increase the polarity of the eluent (gradient elution) if necessary to move your product down the column.

• Collect Fractions: Collect the eluent in a series of fractions.

• Analyze Fractions: Analyze the collected fractions by Thin Layer Chromatography (TLC) to identify which fractions contain your purified product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Table 1: Example Solvent Systems for Flash Chromatography

Polarity	Common Solvent System	Typical Compound Classes
Low	Hexanes/Ethyl Acetate (9:1)	Non-polar compounds, hydrocarbons
Medium	Hexanes/Ethyl Acetate (1:1)	Moderately polar compounds, esters, ketones
High	Dichloromethane/Methanol (9:1)	Polar compounds, alcohols, amines

References

• Guo, S. L., Fu, C., & Wen, T. B. (2011). Dimethyl (E)-2-(N-phenylacetamido)but-2-enedioate. Acta Crystallographica Section E: Structure Reports Online, 67(1), o143. [Link]

• Kornath, A., Neumann, F., & Zoellner, F. (2018). The crystal structures of methyl prop-2-ynoate, dimethyl fumarate and their protonated species. Acta Crystallographica Section C: Structural Chemistry, 74(Pt 10), 1285–1292. [Link]

• Guo, S. L., Fu, C., & Wen, T. B. (2011). Dimethyl (E)-2-(N-phenylacetamido)but-2-enedioate. ResearchGate. [Link]

• LibreTexts. (2021). 2.3: Liquid-Liquid Extraction. Chemistry LibreTexts. [Link]

• Reddy, R. P., & Lee, G. H. (2018). Ru(II)-Catalyzed Synthesis of Substituted Furans and Their Conversion to Butenolides. PubMed. [Link]

• Vaia. (n.d.). When 2-bromo-3,3-dimethylbutane is treated with K+ -t-BuO-. Vaia. [Link]

• Supporting Information. (n.d.). University of Chicago. [Link]

• National Center for Biotechnology Information. (n.d.). Dimethyl bromomethylfumarate. PubChem. [Link]

• Mészáros, Á., Sarlós, F., & Nógrádi, M. (2018). Modular Synthesis of Furans with up to Four Different Substituents by a trans-Carboboration Strategy. Angewandte Chemie International Edition, 57(48), 15817–15821. [Link]

• Organic Syntheses. (n.d.). dbhda. Organic Syntheses. [Link]

• Supporting Information. (n.d.). Unknown Source. [Link]

• Columbia University. (n.d.). solid-liquid extraction. Columbia University. [Link]

• Pérez-Gómez, R., Canales, J., & Fernández-Ibáñez, M. Á. (2023). Transferring Substituents from Alkynes to Furans and Pyrroles through Heteronorbornadienes as Intermediates: Synthesis of β-Substituted Heterocycles. The Journal of Organic Chemistry, 88(18), 13331–13338. [Link]

• Supporting Information. (n.d.). Max-Planck-Gesellschaft. [Link]

• ResearchGate. (2026). Synthesis of Polysubstituted Furans from α-Substituted 2-Enals. ResearchGate. [Link]

• Google Patents. (n.d.). US3145084A - Purification of liquid bromine contaminated with organic impurities.

• Agilent. (n.d.). Streamline Purification of Organic Synthesis Mixture. Agilent. [Link]

• University of Rochester. (2026). About Workup. University of Rochester. [Link]

• Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. (2019). Molecules, 24(12), 2275. [Link]

• Moynihan, H. A., & Horgan, D. E. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development, 21(7), 998–1017. [Link]

• Brainly. (2023). What is the major product obtained when you treat 2-bromo-2,3-dimethylbutane with t-BuOK?. Brainly. [Link]

• Pearson. (n.d.). When 2-bromo-2,3-dimethylbutane reacts with a strong base, two al.... Pearson. [Link]

• Google Patents. (n.d.). EP0913381B1 - Method for purifying a bromine compound.

• Organic Syntheses. (n.d.). (S)-dimethyl 2-((tert-butoxycarbonyl)amino)pentanedioate. Organic Syntheses. [Link]

• Guide for crystallization. (n.d.). Unknown Source. [Link]

• Technobis. (2020). Use of additives for inhibition and promotion of crystallization. Technobis. [Link]

• Schuh, K., & Glorius, F. (2022). Cis–trans isomerization of dimethyl 2,3-dibromofumarate. Semantic Scholar. [Link]

• National Center for Biotechnology Information. (n.d.). Dimethyl but-2-enedioate. PubChem. [Link]

• Organic Syntheses. (n.d.). (S)-2-[(4S)-N-tert-Butoxycarbonyl-2,2-Dimethyl-1,3,-oxazolidinyl]. Organic Syntheses. [Link]

• YouTube. (2020). The main product produced in the dehydrohalogenation of 2-bromo-3,3-dimethylbutane is:. YouTube. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 3. rsc.org [rsc.org]

Troubleshooting low conversion in "Dimethyl 2-(bromomethyl)but-2-enedioate" synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of Dimethyl 2-(bromomethyl)but-2-enedioate. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) that chemists may encounter during this specific allylic bromination reaction. As Senior Application Scientists, our goal is to combine established chemical principles with practical, field-tested insights to help you overcome common challenges and optimize your synthetic outcomes.

Section 1: The Reaction at a Glance: Mechanism and Key Principles

Q1: What is the standard method for synthesizing Dimethyl 2-(bromomethyl)but-2-enedioate, and what is the reaction mechanism?

The most common and efficient method for synthesizing Dimethyl 2-(bromomethyl)but-2-enedioate is through the allylic bromination of its precursor, Dimethyl itaconate (dimethyl methylenesuccinate). This transformation is a classic example of the Wohl-Ziegler reaction .[1][2] The reaction selectively installs a bromine atom on the carbon adjacent to the double bond (the allylic position).

The preferred reagent for this is N-Bromosuccinimide (NBS) , which serves as a source for a low, steady concentration of molecular bromine (Br₂).[3] The reaction is initiated by a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), or by photochemical irradiation (hν).[2][4][5]

The Core Mechanism: A Radical Chain Process

The reaction proceeds via a free-radical chain mechanism, which can be broken down into three key stages: initiation, propagation, and termination. The central principle is the formation of a resonance-stabilized allylic radical, which favors substitution at the allylic position over addition to the double bond.[6]

• Initiation: The radical initiator (e.g., AIBN) decomposes upon heating to form radicals. These radicals then react with a trace amount of HBr or Br₂ to generate the bromine radical (Br•) that starts the chain reaction.

• Propagation:

  • A bromine radical (Br•) abstracts a hydrogen atom from the allylic position of Dimethyl itaconate. This is the rate-determining step and is favored because it forms a relatively stable, resonance-stabilized allylic radical.[3]

  • This allylic radical then reacts with a molecule of Br₂ to form the desired product, Dimethyl 2-(bromomethyl)but-2-enedioate, and a new bromine radical (Br•), which continues the chain.

• The Role of NBS: The crucial function of NBS is to maintain a very low concentration of Br₂ in the reaction mixture. It reacts rapidly with the hydrogen bromide (HBr) byproduct from the first propagation step to regenerate the necessary Br₂.[6][7] This prevents the high concentrations of Br₂ that would lead to the undesirable electrophilic addition across the double bond.[8]

Fig 1. Wohl-Ziegler allylic bromination mechanism.

Section 2: Troubleshooting Low Conversion and Yield

Low yield is the most frequently reported issue in this synthesis. The causes can range from reagent quality to suboptimal reaction conditions and inefficient work-up.

Q2: My reaction yield is poor (<50%). What are the primary factors I should investigate?

A low yield often points to one of three areas: reagent integrity, reaction conditions, or product loss during purification. A systematic approach is key to identifying the root cause.

Fig 2. Troubleshooting workflow for low reaction yield.

Q3: How critical is the quality of N-Bromosuccinimide (NBS) and the solvent? How can I ensure they are suitable?

The quality of both NBS and the solvent is paramount for success.

• N-Bromosuccinimide (NBS): Pure NBS is a white crystalline solid. Over time, it can decompose, especially with exposure to light and moisture, turning yellow or brown due to the formation of Br₂.[1] This excess Br₂ at the start of the reaction can lead to a significant increase in the formation of the dibromo-addition byproduct, consuming your starting material and reducing the yield of the desired allylic bromide.

  • Validation & Protocol: If your NBS is discolored, it should be purified. A common method is recrystallization from hot water (e.g., 10g NBS per 100mL water at 90-95°C).[2] The purified NBS should be a fluffy white solid.

• Solvent: The reaction must be conducted under strictly anhydrous conditions .[1][2] The presence of water can hydrolyze the product and react with NBS to form bromohydrins, another significant side reaction.[2]

  • Validation & Protocol: Solvents like carbon tetrachloride (CCl₄), dichloromethane (CH₂Cl₂), or acetonitrile should be freshly distilled from an appropriate drying agent (e.g., CaH₂ for halogenated solvents).[9] Using a solvent from a previously opened bottle without redistillation is a common source of failure.

Q4: What are the optimal reaction conditions, and how do they influence the yield?

Finding the right balance of temperature, concentration, and initiation is crucial.

Parameter	Recommended Condition	Rationale & Impact on Yield
Stoichiometry	Substrate:NBS:Initiator ≈ 1 : 1.1 : 0.02-0.05	Using a slight excess of NBS ensures complete conversion. Too little initiator can lead to a stalled reaction, while too much can increase side reactions.
Solvent	Carbon Tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂)	CCl₄ is traditional and effective because the succinimide byproduct is insoluble and floats, indicating reaction completion. However, due to toxicity, CH₂Cl₂ or acetonitrile are common substitutes.
Temperature	Reflux (e.g., CCl₄: ~77°C, CH₂Cl₂: ~40°C)	The temperature must be high enough to cause the thermal decomposition of the radical initiator (typically 65-85°C for AIBN).[4] Insufficient heat will prevent initiation and stall the reaction.[10]
Initiation	AIBN, Benzoyl Peroxide (BPO), or UV lamp	AIBN is often preferred as it is less prone to side reactions than BPO. The initiator should be added to the heated solvent just before the substrate.
Atmosphere	Inert (Nitrogen or Argon)	Oxygen can act as a radical scavenger, quenching the chain reaction and significantly reducing the yield. The system should be thoroughly purged with an inert gas before heating.

Section 3: Identifying and Minimizing Impurities

Even with a good yield, product purity can be a challenge. Understanding the potential side reactions is the first step toward minimizing them.

Q5: My crude product analysis (TLC, NMR, or GC-MS) shows multiple unexpected signals. What are the most likely impurities?

Besides unreacted starting material, the two most common impurities are the dibromo-adduct and isomeric brominated products.

• Dibromo-adduct (Dimethyl 2,3-dibromo-2-(bromomethyl)succinate): This results from the electrophilic addition of Br₂ across the double bond. It becomes a major byproduct if the concentration of Br₂ is too high. This is often a direct consequence of using decomposed (brown) NBS or not using NBS at all.[8]

• Unreacted Dimethyl Itaconate: Incomplete conversion is a common issue. This can be due to a deactivated initiator, insufficient reaction time or temperature, or the presence of radical inhibitors (e.g., oxygen).

• Hydrolysis Products: If water is present in the reaction or during work-up, the ester functionalities or the bromo-group can hydrolyze.[1]

Q6: How can I effectively purify the final product and remove the succinimide byproduct?

The purification strategy depends on the scale and nature of the impurities.

• Step 1: Removal of Succinimide: After the reaction is complete and cooled to room temperature, the succinimide byproduct, which is a solid, must be removed. This is typically done by vacuum filtration. Washing the filter cake with a small amount of cold solvent can help recover any product that may have precipitated.

• Step 2: Aqueous Work-up: The filtrate should be washed sequentially with water and then a saturated sodium bicarbonate solution to remove any remaining acidic impurities like HBr. A final wash with brine helps to break any emulsions and pre-dry the organic layer.

• Step 3: Final Purification:

  • Column Chromatography: This is the most effective method for removing both polar (succinimide traces) and non-polar (dibromo-adduct) impurities. A silica gel column with a gradient elution system, typically starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, is recommended.

  • Vacuum Distillation: If the product is thermally stable and the impurities have sufficiently different boiling points, vacuum distillation can be a viable option for large-scale purification.[11] However, care must be taken as unsaturated bromides can be heat-sensitive.

Section 4: Frequently Asked Questions (FAQs)

Q7: Can I use Br₂ directly instead of NBS?

While theoretically possible, it is strongly discouraged for this specific transformation. Adding Br₂ directly makes it nearly impossible to maintain the low concentration required for radical substitution to outcompete electrophilic addition.[8] This would result in the dibromo-adduct as the major product.

Q8: The reaction starts but then seems to stop before completion. What could be the cause?

This "stalling" is often due to the premature consumption of the radical initiator or the introduction of an inhibitor. Ensure your initiator is added to the reaction at the correct temperature and that the inert atmosphere is maintained throughout the entire reaction time. In some cases, a second portion of the initiator can be added midway through the reaction to restart a stalled process.[10]

Q9: Are there any specific safety precautions for this reaction?

Yes. This reaction involves several hazards that require careful management:

• N-Bromosuccinimide (NBS): An irritant and lachrymator. Handle in a fume hood with appropriate personal protective equipment (PPE).

• Solvents: Carbon tetrachloride is a known carcinogen and is environmentally harmful. Dichloromethane is a suspected carcinogen. Always work in a well-ventilated fume hood.

• Exothermicity: Reactions involving NBS can be exothermic. For larger-scale reactions, ensure adequate cooling is available and add reagents portion-wise if necessary.[1]

• Bromine: Decomposed NBS releases bromine, which is highly corrosive and toxic.

Always consult the Safety Data Sheet (SDS) for all reagents before beginning any experimental work.

References

• N-Bromosuccinimide. (2019, July 6). In Wikipedia. [Link]

• N-Bromosuccinimide - Wikipedia. (n.d.). Retrieved April 3, 2026, from [Link]

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. Retrieved April 3, 2026, from [Link]

• OrgoSolver. (n.d.). Allylic Bromination (NBS, hv) | Radical Mechanism + Traps. Retrieved April 3, 2026, from [Link]

• Chemistry LibreTexts. (2023, October 13). 5.3 Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. [Link]

• Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction. Retrieved April 3, 2026, from [Link]

• Chad's Prep. (2020, December 16). Allylic & Benzylic Bromination with NBS | 10.3 Organic Chemistry [Video]. YouTube. [Link]

• Chemistry Steps. (n.d.). Allylic Bromination by NBS with Practice Problems. Retrieved April 3, 2026, from [Link]

• European Patent Office. (n.d.). EP0040830B1 - Method for the preparation of (e)-4-bromo-2-methylbut-2-en-1-al.

• Master Organic Chemistry. (2013, November 25). What is Allylic Bromination?. [Link]

• Chemistry Stack Exchange. (2015, October 27). Allylic bromination with NBS. [Link]

• Pearson. (n.d.). When 2-bromo-2,3-dimethylbutane reacts with a strong base, two alkenes.... Retrieved April 3, 2026, from [Link]

• Dr. Tania CS. (2025, February 7). Allylic Bromination Practice Problem [Video]. YouTube. [Link]

• Reddit. (2020, December 24). Is it normal to get low yields all the time, or am I a bad organic chemist?. [Link]

• Google Patents. (n.d.). EP0913381B1 - Method for purifying a bromine compound.

• Dr. Tania CS. (2024, September 13). Allylic bromination problem [Video]. YouTube. [Link]

• National Institutes of Health. (n.d.). Dimethyl bromomethylfumarate. PubChem. Retrieved April 3, 2026, from [Link]

• Allery Chemistry. (2023, October 29). Allylic Bromination: Mechanism, Regioselectivity & Tips [Video]. YouTube. [Link]

• Organic Syntheses. (n.d.). Dimethylketene. Retrieved April 3, 2026, from [Link]

• Carroll Collected. (n.d.). Determined Mechanism for the Formation of 2-bromo-3-methylbutane. Retrieved April 3, 2026, from [Link]

• Longchang Chemical. (2024, August 28). Purification of common solvents. [Link]

• European Patent Office. (n.d.). Method for the preparation of E-4-bromo-2-methylbut-2-en-1-al. Retrieved April 3, 2026, from [Link]

• ResearchGate. (2009, June 16). Synthesis of 1-Bromo-3-butyn-2-one and 1,3-Dibromo-3-buten-2-one. [Link]

• Reddit. (2023, December 29). Reasonable mechanism for conversion of 2-methylbut-3-en-2-ol to 1-Bromo-3-methylbut-2-ene. [Link]

• National Institutes of Health. (n.d.). A Practical, Two-Step Synthesis of 2-Substituted 1,3-Butadienes. PubMed Central. [Link]

• Vaia. (n.d.). a. Explain why 1-bromo-2,2-dimethylpropane has difficulty undergoing both SN 2 and SN 1 reactions. b. Can it undergo E2 and E1 reactions?. Retrieved April 3, 2026, from [Link]

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Technical Support Center: Removal of Unreacted Dimethyl 2-(bromomethyl)but-2-enedioate

Prepared by the Office of the Senior Application Scientist

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals. This document provides in-depth troubleshooting strategies and answers to frequently asked questions concerning the removal of unreacted Dimethyl 2-(bromomethyl)but-2-enedioate from product mixtures. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to make informed decisions in your purification workflows.

FAQ 1: Why is removing unreacted Dimethyl 2-(bromomethyl)but-2-enedioate often challenging?

Unreacted Dimethyl 2-(bromomethyl)but-2-enedioate presents a unique purification challenge due to a combination of its chemical properties:

• High Reactivity: As an allylic bromide, the bromine atom is a good leaving group, making the molecule a potent electrophile.[1] This reactivity is desired for the synthesis step but means the molecule can degrade or react with certain purification media or solvents.

• Polarity: The presence of two dimethyl ester functional groups imparts significant polarity to the molecule. This often results in chromatographic behavior similar to that of desired polar products, leading to co-elution and difficult separation.[2][3]

• Potential for Side Reactions: In the presence of bases, alkyl halides can undergo elimination reactions (dehydrohalogenation) to form alkenes.[4][5][6] This introduces an additional impurity, Dimethyl 2-methylbut-2-enedioate, which can further complicate purification.

FAQ 2: What is the standard, first-line approach for removing this impurity?

For most applications, normal-phase flash column chromatography is the initial method of choice.[7] It is a robust and widely accessible technique for purifying synthetic compounds. The principle relies on partitioning the components of a mixture between a polar stationary phase (typically silica gel) and a non-polar mobile phase.

Causality Behind the Choice: Silica gel provides a polar surface that interacts more strongly with polar molecules. By starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity (e.g., by adding ethyl acetate), compounds are eluted in order of increasing polarity. Theoretically, if the desired product has a different polarity than the starting material, a separation can be achieved.[8][9]

• Starting Point: A typical starting solvent system for compounds of this nature would be a gradient of ethyl acetate in hexane.

• Monitoring: Progress is monitored by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.[8]

FAQ 3: My product and the starting material are co-eluting or showing poor separation in normal-phase chromatography. What is my next step?

This is a common issue when the polarity of your product is very similar to the unreacted starting material. When standard solvent systems fail, you should consider more advanced chromatographic techniques that exploit different separation mechanisms.

One of the most effective solutions is Hydrophilic Interaction Liquid Chromatography (HILIC) .[2][10] HILIC is a variant of normal-phase chromatography that is exceptionally well-suited for purifying highly polar compounds that are difficult to separate using traditional methods.[3][11]

How HILIC Works: HILIC utilizes a polar stationary phase (like silica, diol, or amine-functionalized silica) but employs a mobile phase common to reversed-phase chromatography, consisting of a water-miscible organic solvent (like acetonitrile) and water.[2][10] Water is the strong, eluting solvent. This method establishes a water-enriched layer on the surface of the stationary phase, and separation occurs based on the partitioning of polar analytes between this layer and the bulk mobile phase.[10] This alternative separation mechanism can often resolve compounds that co-elute in traditional normal-phase systems.

FAQ 4: Are there non-chromatographic methods to selectively remove Dimethyl 2-(bromomethyl)but-2-enedioate?

Yes. When chromatography is inefficient or for high-throughput applications, scavenger resins offer a superior, chemically-selective alternative.[12][13] These are solid-supported reagents designed to react specifically with and bind to certain classes of molecules, allowing them to be removed from solution by simple filtration.[13][14]

Mechanism of Action: To remove an electrophile like Dimethyl 2-(bromomethyl)but-2-enedioate, a nucleophilic scavenger resin is used. These resins are functionalized with groups like primary or secondary amines (e.g., Tris-(2-aminoethyl)amine, Si-Trisamine) or thiols (e.g., Si-Thiol).[15][16] When the resin is added to the crude reaction mixture, the nucleophilic groups on the resin attack the electrophilic carbon of the alkyl halide, forming a covalent bond and sequestering the impurity onto the solid support.[12] The resin is then simply filtered off, leaving the purified product in the solution.

This method avoids the need for extensive chromatographic method development and significantly simplifies the work-up process.[12]

Decision Workflow for Purification Strategy

The following diagram illustrates a logical workflow for selecting the appropriate purification method.

Caption: A decision tree for selecting the optimal purification method.

Experimental Protocols

Protocol 1: Standard Normal-Phase Flash Chromatography

This protocol outlines a general procedure for purification using a standard silica gel flash chromatography system.

• Sample Preparation: Dissolve the crude reaction mixture in a minimal amount of a suitable solvent, such as dichloromethane or the initial eluent mixture.[8]

• Column Packing: Prepare a column with silica gel, packed as a slurry in a non-polar solvent (e.g., hexane).[8]

• Loading: Carefully load the dissolved sample onto the top of the silica gel bed.

• Elution: Begin elution with a non-polar solvent system (e.g., 95:5 hexane:ethyl acetate). Gradually increase the eluent polarity by increasing the percentage of ethyl acetate. The optimal gradient will depend on the specific product and should be determined by preliminary TLC analysis.[8]

• Fraction Collection: Collect fractions and monitor the elution of the product using TLC.

• Solvent Removal: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to yield the purified compound.[8]

Protocol 2: HILIC Method Development for Polar Compounds

This protocol is for situations where normal-phase chromatography fails to provide adequate separation.[11]

• Column Selection: Use a column packed with a polar stationary phase such as bare silica, diol, or an amine-bonded phase.[2][3]

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): Water (often with a buffer like ammonium formate to improve peak shape).[11]

  • Mobile Phase B (Organic): Acetonitrile.[11]

• Sample Preparation: Dissolve the crude sample in a solvent mixture that is as close as possible to the initial mobile phase conditions (e.g., 95:5 acetonitrile:water).

• Elution and Optimization:

  • Start with a high percentage of the organic solvent (e.g., 95% B).

  • Run a linear gradient to a lower percentage of organic solvent (e.g., 50% B) over 15-20 minutes.[11]

  • If retention is too low, increase the initial percentage of acetonitrile. If retention is too high, decrease the initial percentage of acetonitrile.

• Fraction Collection and Work-up: Collect pure fractions and remove the solvents under reduced pressure. Lyophilization may be necessary if a high percentage of water is used.

Protocol 3: Purification via Electrophile Scavenger Resin

This protocol provides a highly selective method for removing the unreacted alkyl halide.

• Resin Selection: Choose a nucleophilic scavenger resin. Si-Trisamine or other amine-functionalized resins are excellent choices for scavenging alkyl halides.[15]

• Procedure:

  • Dissolve the crude reaction mixture in a suitable solvent (e.g., dichloromethane, THF, acetonitrile).

  • Add the scavenger resin to the solution. A typical starting point is to use 3-4 molar equivalents of the resin's functional group relative to the estimated amount of unreacted starting material.[15][16]

  • Stir the mixture at room temperature. Reaction time can vary from 1 to 16 hours. Monitor the disappearance of the starting material by TLC or LC-MS. Gentle heating (e.g., 40 °C) can be applied to accelerate the scavenging if necessary.

  • Once the reaction is complete, filter the mixture to remove the resin.

  • Wash the collected resin with a small amount of the reaction solvent to recover any adsorbed product.

  • Combine the filtrates and concentrate under reduced pressure to obtain the purified product.

Workflow for Scavenger Resin Application

Caption: A streamlined workflow for purification using a scavenger resin.

Quantitative Comparison of Purification Techniques

Technique	Typical Purity Achieved	Advantages	Disadvantages	Best For...
Normal-Phase Flash Chromatography	90-98%[17]	Widely available, cost-effective for routine purifications.[7][17]	May fail for compounds with very similar polarities; uses organic solvents.[2]	Initial purification attempts where there is a noticeable polarity difference between product and impurity.
HILIC	>98%	Excellent for resolving highly polar compounds that co-elute in other systems.[2][10]	Requires specific columns and method development; mobile phases can be more difficult to remove.	Separating polar products from the polar starting material when normal-phase fails.[3]
Scavenger Resins	>99%	Highly selective, simplifies work-up to a simple filtration, high product recovery, suitable for automation.[12][13]	Higher initial cost of resins, requires the impurity to have a reactive handle.	Removing a specific, reactive impurity like an unreacted electrophile from a less reactive product.[14]

References

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?Link

• Teledyne ISCO. Strategies for the Flash Purification of Highly Polar Compounds. Lab-ex Kft. Link

• Oxford Academic. (2012, September 15). Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Link

• Bickler, B. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Biotage. Link

• BenchChem. A Comparative Guide to the HPLC Purification of Long-Chain Esters Synthesized from Ethyl 8-bromooctanoate. Link

• BenchChem. Technical Support Center: Strategies for Purifying Highly Polar Organic Compounds. Link

• Maricopa Open Digital Press. Elimination Reactions – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. Link

• Wipf Group. (2004, October 29). Strategies in organic synthesis. Link

• Chemistry LibreTexts. (2019, June 5). 7.6.1. Elimination of Alkyl Halides. Link

• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Link

• Biotage. Metal Scavenger User Guide. Link

• Lumen Learning. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook. Link

• ResearchGate. (2003, February). The application of scavenger resin in combinatorial chemistry. Link

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• Michigan State University Chemistry. Elimination Reactions of Alkyl Halides. Link

• Sopachem. Metal Scavenger Guide. Link

• BenchChem. Technical Support Center: Purification of Dimethyl(2-bromoethyl)phosphonate Reaction Mixtures. Link

• University Handout. Chapter 8 Alkyl Halides and Elimination Reactions. Link

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• Pearson. When 2-bromo-2,3-dimethylbutane reacts with a strong base, two al.... Link

• BenchChem. A Comparative Analysis of the Electrophilic Reactivity of Diethyl 2-(bromomethyl)malonate. Link

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• European Patent Office. Method for the preparation of \E-4-bromo-2-methylbut-2-en-1-al. Link

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"Dimethyl 2-(bromomethyl)but-2-enedioate" moisture sensitivity and handling

Welcome to the advanced troubleshooting and handling guide for Dimethyl 2-(bromomethyl)but-2-enedioate (also known as dimethyl 2-(bromomethyl)fumarate or maleate). As a highly reactive allylic bromide and α,β -unsaturated diester, this compound is a critical electrophilic intermediate in the synthesis of prodrugs and complex receptor antagonists[1]. However, its unique structural features make it exceptionally vulnerable to atmospheric moisture.

This guide is designed for research scientists and drug development professionals. It bypasses basic safety data to provide mechanistic insights, self-validating protocols, and root-cause troubleshooting for handling this sensitive reagent.

Mechanistic Diagnostics: Why Moisture is the Enemy

Q: Why did my reagent turn dark yellow and release a sharp, fuming gas when I opened the septum? A: You are observing the visual and physical symptoms of hydrolysis and autocatalytic degradation . Causality: The C–Br bond at the allylic position is highly susceptible to cleavage because the resulting allylic carbocation is resonance-stabilized[2]. When exposed to even ambient atmospheric moisture, water acts as a nucleophile, rapidly displacing the bromide via SN​1 or SN​2 pathways[3]. This reaction forms dimethyl 2-(hydroxymethyl)but-2-enedioate and releases Hydrobromic Acid (HBr) gas[2].

Q: Why does a single exposure to moisture ruin the entire batch over time? A: The degradation is not a 1:1 stoichiometric dead-end; it is an autocatalytic loop . The HBr generated from the initial moisture exposure lowers the localized pH. This highly acidic environment catalyzes the secondary hydrolysis of the two methyl ester groups on the but-2-enedioate backbone, irreversibly destroying the reagent's structural integrity.

Degradation pathway of Dimethyl 2-(bromomethyl)but-2-enedioate upon moisture exposure.

Quantitative Assessment & Troubleshooting

Q: My downstream N-alkylation reaction failed. How can I verify if the allylic bromide was the failure point? A: Before abandoning your synthetic route, you must validate the integrity of the starting material. Because this reagent is used to alkylate sensitive amines (e.g., in Mrgprx2 antagonist synthesis[4]), an already-hydrolyzed reagent will act as an inert alcohol rather than an electrophile.

Use the following diagnostic table to assess your reagent's health prior to setting up your reaction.

Degradation State	Visual Indicator	1 H-NMR Diagnostic Marker	Headspace pH Test	Recommended Action
Pristine	Clear to pale liquid/solid	Sharp −CH2​Br singlet intact	Neutral (pH ~7)	Proceed with synthesis.
Mild Hydrolysis	Noticeable yellowing	Emergence of −CH2​OH peak	Mildly Acidic (pH 4-5)	Purify via short-path distillation under vacuum.
Severe Degradation	Dark brown, fuming	Ester −CH3​ peaks shift/broaden	Highly Acidic (pH <2)	Discard safely. Do not use.

Standard Operating Procedures (SOPs)

To prevent the failures outlined above, handling must be strictly controlled. Open-air transfers are prohibited. The following protocols are designed as self-validating systems , ensuring that any breach in the anhydrous environment is detected before the main reaction is compromised.

Step-by-step Schlenk line workflow for handling moisture-sensitive allylic bromides.

Protocol 1: Anhydrous Transfer via Schlenk Line

Causality Focus: This protocol eliminates surface-adsorbed water from glassware and prevents atmospheric moisture from entering the reagent bottle during piercing[5][6].

• Glassware Preparation: Oven-dry all reaction flasks, stir bars, and syringes at >120°C for a minimum of 4 hours[6].

• Atmosphere Exchange: Assemble the glassware while hot. Connect to a Schlenk line and perform three consecutive vacuum/inert gas cycles (Argon is preferred over Nitrogen due to its higher density, which better blankets the reagent)[5].

• Solvent Introduction: Transfer anhydrous solvent (e.g., strictly dried CH3​CN or THF) into the reaction flask via a cannula or a gas-tight syringe under positive Argon pressure.

• Reagent Transfer: Using a dry, Argon-purged gas-tight syringe, pierce the septum of the Dimethyl 2-(bromomethyl)but-2-enedioate container.

  • Critical Technique: Draw a small volume of Argon from the reaction flask's headspace into the syringe before withdrawing the liquid. This prevents the reagent from reacting with trace air in the needle tip[7].

• System Validation (The Self-Check): Before injecting the full volume into your reaction, expel a 5 µL test aliquot onto a strip of wet pH paper.

  • Validation: A lack of immediate red discoloration confirms the reagent has not degraded into HBr during storage or transfer.

• Addition: Inject the reagent dropwise into the reaction mixture at 0°C to control the exothermic nature of the alkylation.

Protocol 2: Safe Quenching of Unreacted Allylic Bromide

Causality Focus: Unreacted allylic bromides cannot be disposed of directly due to their lachrymatory and alkylating properties. They must be deliberately hydrolyzed in a controlled, non-exothermic manner[8].

• Cooling: Submerge the reaction vessel in an ice-water bath (0°C).

• Dilution: Dilute the mixture with a non-reactive organic solvent (e.g., Ethyl Acetate).

• Quenching: Slowly add a mild aqueous base (e.g., saturated NaHCO3​ solution) dropwise.

  • Mechanistic Note: The bicarbonate neutralizes any dissolved HBr and safely drives the hydrolysis of residual allylic bromide without generating volatile, corrosive gas[8].

• System Validation (The Self-Check): Post-quench, test the aqueous layer with pH paper.

  • Validation: A stable pH of 7–8 confirms the complete neutralization of the reactive bromide and generated HBr, validating that the mixture is safe for separatory funnel extraction and eventual disposal.

References

• Title: WO2024226914A2 - Mrgprx2 antagonists and methods of use thereof Source: Google Patents URL

• Title: LATE TAMIE CURES OF BROMINATED POLY(ISOBUTYLENE-CO-ISOPRENE) Source: Library and Archives Canada URL: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Dimethyl 2-(bromomethyl)but-2-enedioate and Dimethyl 2-(chloromethyl)but-2-enedioate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the choice of starting materials is a critical determinant of reaction efficiency, yield, and overall success of a synthetic route. Among the versatile building blocks available to chemists, allylic halides hold a prominent position due to their enhanced reactivity. This guide provides an in-depth comparative analysis of the reactivity of two such compounds: dimethyl 2-(bromomethyl)but-2-enedioate and dimethyl 2-(chloromethyl)but-2-enedioate. While direct comparative studies on these specific molecules are not extensively documented, this guide will infer their relative reactivity based on well-established principles of organic chemistry, supported by data from analogous compounds.

Introduction to Dimethyl 2-(halomethyl)but-2-enedioates

Dimethyl 2-(bromomethyl)but-2-enedioate and dimethyl 2-(chloromethyl)but-2-enedioate are derivatives of dimethyl but-2-enedioate (dimethyl fumarate or maleate). They possess a highly functionalized structure featuring two methyl ester groups and a reactive allylic halide moiety. This combination of functional groups makes them attractive intermediates for the synthesis of a wide range of complex molecules, including pharmaceutical agents and agrochemicals. The key difference between these two molecules lies in the halogen atom (bromine vs. chlorine) attached to the allylic carbon, which significantly influences their chemical reactivity.

Theoretical Framework: The Decisive Role of the Leaving Group

The reactivity of alkyl halides in nucleophilic substitution and elimination reactions is profoundly influenced by the nature of the leaving group. A good leaving group is a species that can readily depart with a pair of electrons. The efficacy of a leaving group is primarily governed by three key factors:

• Basicity: There is an inverse relationship between the basicity of a species and its leaving group ability. Weaker bases are better leaving groups because they are more stable with a negative charge and are less likely to re-form a bond with the carbon center.[1] Consequently, the conjugate bases of strong acids are excellent leaving groups.[1]

• Bond Strength: The cleavage of the carbon-halogen bond is a critical step in many reactions. A weaker carbon-halogen bond leads to a lower activation energy and, therefore, a faster reaction rate.[1]

• Polarizability: Larger, more polarizable atoms can better distribute and stabilize a negative charge over a larger volume, which enhances their stability upon departure.[1][2]

In the context of halogens, the leaving group ability follows a clear trend down the periodic table: I⁻ > Br⁻ > Cl⁻ > F⁻. This trend is a direct consequence of the decreasing basicity and increasing polarizability of the halide ions as their atomic size increases.[2][3]

Comparative Reactivity Analysis

Based on the fundamental principles outlined above, we can confidently predict that dimethyl 2-(bromomethyl)but-2-enedioate will be more reactive than dimethyl 2-(chloromethyl)but-2-enedioate in most, if not all, reactions involving the displacement of the halide.

Nucleophilic Substitution Reactions (Sₙ1 and Sₙ2)

Allylic halides are particularly reactive in both Sₙ1 and Sₙ2 reactions.[4][5] This heightened reactivity stems from the stabilization of the transition state in Sₙ2 reactions and the formation of a resonance-stabilized allylic carbocation in Sₙ1 reactions.[4][5]

• Sₙ2 Reactions: In a bimolecular nucleophilic substitution (Sₙ2) reaction, the rate is dependent on the concentration of both the substrate and the nucleophile. The cleavage of the carbon-halogen bond occurs in the rate-determining step. Given that the C-Br bond is weaker than the C-Cl bond, and bromide is a better leaving group than chloride, the Sₙ2 reaction will proceed at a faster rate with dimethyl 2-(bromomethyl)but-2-enedioate.[3][6]

• Sₙ1 Reactions: In a unimolecular nucleophilic substitution (Sₙ1) reaction, the rate-determining step is the formation of a carbocation. The stability of the resulting allylic carbocation is the same for both the bromo and chloro derivatives. However, the rate of its formation is dependent on the facility with which the leaving group departs. Since bromide is a superior leaving group to chloride, the formation of the allylic carbocation will be faster for dimethyl 2-(bromomethyl)but-2-enedioate, leading to a higher reaction rate.[5]

The following table summarizes the key properties influencing the leaving group ability of bromide and chloride:

Property	Bromide (Br⁻)	Chloride (Cl⁻)	Implication for Reactivity
pKa of Conjugate Acid (H-X)	HBr (-9)[7]	HCl (-7)[7]	HBr is a stronger acid, making Br⁻ a weaker base and thus a better leaving group.[1][7]
Carbon-Halogen Bond Dissociation Energy (CH₃-X)	~293 kJ/mol	~351 kJ/mol	The C-Br bond is weaker and requires less energy to break, leading to a faster reaction.[3]
Ionic Radius	196 pm	181 pm	The larger size of the bromide ion allows for greater polarizability, stabilizing the negative charge.[2]

Other Reactions

The enhanced reactivity of the bromo derivative extends to other synthetic transformations, such as:

• Cross-coupling reactions: The carbon-bromine bond is more reactive in palladium- or nickel-catalyzed cross-coupling reactions, allowing for milder reaction conditions and potentially higher yields compared to the chloro analogue.[4]

• Alkylation reactions: As a more potent alkylating agent, dimethyl 2-(bromomethyl)but-2-enedioate will react more readily with a wide range of nucleophiles, including amines, alcohols, and carbanions.[4]

Experimental Protocols: A Hypothetical Comparative Study

To empirically validate the predicted difference in reactivity, a simple comparative experiment can be designed. The following protocol outlines a method to compare the rates of an Sₙ2 reaction.

Objective

To compare the relative rates of reaction of dimethyl 2-(bromomethyl)but-2-enedioate and dimethyl 2-(chloromethyl)but-2-enedioate with a common nucleophile.

Proposed Reaction

A Finkelstein-type reaction with sodium iodide in acetone can be employed. The reaction progress can be monitored by the formation of a precipitate (NaBr or NaCl), as these salts are insoluble in acetone.

Caption: Proposed Sₙ2 reaction for comparing reactivity.

Experimental Workflow

Caption: Workflow for comparative reactivity study.

Expected Outcome

The reaction with dimethyl 2-(bromomethyl)but-2-enedioate is expected to show the formation of a sodium bromide precipitate significantly faster than the reaction with dimethyl 2-(chloromethyl)but-2-enedioate shows the formation of a sodium chloride precipitate. This would provide direct evidence that the bromide is a better leaving group and that the bromo-compound is the more reactive of the two.[4]

Conclusion and Recommendations

The choice between dimethyl 2-(bromomethyl)but-2-enedioate and dimethyl 2-(chloromethyl)but-2-enedioate as a synthetic precursor will depend on the specific requirements of the reaction.

• For rapid reactions and high reactivity: Dimethyl 2-(bromomethyl)but-2-enedioate is the superior choice. Its use will likely lead to shorter reaction times and may allow for the use of milder reaction conditions.

• For applications requiring greater stability or a more controlled reaction: Dimethyl 2-(chloromethyl)but-2-enedioate may be preferred. Its lower reactivity could be advantageous in multi-step syntheses where the allylic halide needs to remain intact through several transformations before being functionalized. Cost and availability may also be deciding factors.

References

• Reddit. (2023, February 14). Why is allyl bromide more reactive than allyl chloride? r/AskChemistry. [Link]

• YouTube. (2020, March 31). 7.7-11 Part 4: The effect of leaving group on the SN2 reaction. Organic Chemistry. [Link]

• Gronert, S. (2011). Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. WIREs Computational Molecular Science, 1(4), 546-556. [Link]

• Chemistry Steps. (2025, November 13). Reactivity of Alkyl Halides in SN2 Reactions. [Link]

• Reddit. (2025, December 18). How does leaving group size ( Cl-R vs Br-R vs I-R) attached to a cyclohexane affect the rate of an sn2 reaction. r/OrganicChemistry. [Link]

• PubChem. (n.d.). Dimethyl 2-methylbut-2-enedioate. National Center for Biotechnology Information. [Link]

• ChemBK. (2025, August 20). dimethyl (2E)-but-2-enedioate. [Link]

• ResearchGate. (n.d.). DMAP‐catalyzed benzannulation reaction of dimethyl but‐2‐ynedioate or ethyl propiolate. [Link]

• Asian Journal of Chemistry. (2014). Large-Scale Synthesis of (E)-4-Amino-2-Methylbut-2-en-1-ol: Key Building Block for the Synthesis of trans-Zeatin. [Link]

• Journal of Organic Chemistry. (2000, March 14). Synthesis of Substituted 1-Methyl-2-cyanopyrroles via Unprecedented Addition of N,N-Dimethylformamide to Electron-Deficient Alkenes. [Link]

• Chemistry Stack Exchange. (2016, July 23). Why is allyl chloride more reactive towards substitution than alkyl chloride?[Link]

• MDPI. (2022, September 28). Asymmetric Synthesis of Both Enantiomers of Dimethyl 2-Methylsuccinate by the Ene-Reductase-Catalyzed Reduction at High Substrate Concentration. [Link]

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Comparison of "Dimethyl 2-(bromomethyl)but-2-enedioate" with other alkylating agents

Advanced Alkylating Agents: A Comparative Guide to Dimethyl 2-(bromomethyl)but-2-enedioate

As drug development and complex organic synthesis evolve, the demand for highly functionalized, versatile building blocks has outpaced the utility of traditional mono-functional alkylating agents. Dimethyl 2-(bromomethyl)but-2-enedioate (also known as dimethyl bromomethylfumarate or DMBMF)[1] represents a paradigm shift in electrophilic design.

This guide provides an objective, data-driven comparison of DMBMF against conventional alkylating agents, detailing the mechanistic causality behind its performance and offering self-validating experimental protocols for immediate laboratory application.

Mechanistic Profiling: The Causality of Reactivity

To understand the superior utility of DMBMF, one must analyze its structural causality. Unlike standard alkyl halides, DMBMF is a bifunctional bis-electrophile .

• The Allylic Bromide Core: The primary carbon bonded to the bromine atom is highly activated for SN​2 displacement due to the adjacent double bond, which lowers the LUMO energy of the C-Br σ∗ orbital.

• The Michael Acceptor System: The α,β -unsaturated diester (fumarate/maleate core) acts as a powerful electron sink. This extended π -system not only increases the electrophilicity of the allylic position but also opens alternative reaction pathways. When sterically hindered nucleophiles (such as Wittig reagents) are introduced, the steric clash at the primary carbon forces the nucleophile to attack the conjugated alkene, triggering an SN​2′ allylic rearrangement [2].

This divergent reactivity makes DMBMF an exceptional tool for tandem functionalization (e.g., alkylation followed by lactonization), a feat impossible with rigid, mono-functional agents like Methyl Bromoacetate or Dimethyl Sulfate.

Divergent nucleophilic attack pathways on Dimethyl 2-(bromomethyl)but-2-enedioate.

Comparative Performance Analysis

When selecting an alkylating agent, researchers must balance reactivity, chemoselectivity, and steric tolerance. The table below synthesizes quantitative and qualitative performance data across four distinct classes of alkylating agents.

Property / Agent	Dimethyl 2-(bromomethyl)but-2-enedioate (DMBMF)	Methyl Bromoacetate (MBA)	Allyl Bromide (AB)	Dimethyl Sulfate (DMS)
Primary Electrophilic Site	Allylic C-Br, Conjugated Alkene	α -Carbon	Allylic C-Br	Methyl Carbon
Reaction Modalities	SN​2 , SN​2′ , Michael Addition	SN​2	SN​2	SN​2 (Methylation)
Chemoselectivity	Highly Tunable (Base/Solvent dependent)	High (Strictly SN​2 )	Moderate (Prone to over-alkylation)	High (O/N-methylation)
Steric Tolerance	High (Bypasses hindrance via SN​2′ relief)	Low to Moderate	Moderate	High (Smallest electrophile)
Typical Yields (N-Alkylation)	75–90%	85–95%	70–85%	>90%
Bifunctional Potential	Excellent (Enables tandem ring closures)	None	None	None

Key Takeaway: While Dimethyl Sulfate and Methyl Bromoacetate offer slightly higher raw yields for simple, unhindered methylations/alkylations, DMBMF is the only agent capable of facilitating complex structural elaborations (such as synthesizing enes, dienes, and heterocyclic scaffolds) in a single pot[2].

Self-Validating Experimental Protocol: N-Alkylation Workflow

To ensure reproducibility and scientific integrity, the following protocol details the SN​2 N-alkylation of a sterically hindered amine using DMBMF[3],[4]. Every step is designed with built-in causality and self-validation mechanisms.

Methodology: Synthesis of an N-Alkylated Fumarate Derivative

Step 1: Reagent Preparation & Solvation

• Action: To a solution of Dimethyl 2-(bromomethyl)fumarate (1.0 equiv, e.g., 100 mg) in anhydrous Acetonitrile ( CH3​CN , 10 mL), add the amine salt (e.g., 2,2,2-trifluoroethan-1-amine hydrochloride, 1.2 equiv).

• Causality: CH3​CN is a polar aprotic solvent. It optimally solvates the nucleophile to maintain high reactivity without promoting solvolysis (hydrolysis) of the sensitive allylic bromide.

Step 2: Base Introduction

• Action: Add N,N-Diisopropylethylamine (DIEA) (1.5 equiv) dropwise to the mixture.

• Causality: DIEA is a sterically hindered, non-nucleophilic base. It effectively neutralizes the HCl from the amine salt and the HBr generated during the reaction without acting as a competing nucleophile (a common failure point when using less hindered bases like Triethylamine with allylic bromides).

Step 3: Thermal Activation

• Action: Stir the reaction mixture at 80 °C for 6 hours.

• Causality: The elevated temperature provides the necessary activation energy to overcome the steric hindrance of both the fluorinated amine and the highly substituted allylic system[3].

Step 4: In-Process Validation (TLC)

• Action: Monitor the reaction via Thin Layer Chromatography (TLC) under UV light (254 nm).

• Self-Validation: DMBMF is strongly UV-active due to the conjugated diester. The disappearance of the high- Rf​ starting material spot and the emergence of a lower- Rf​ product spot confirms successful conversion.

Step 5: Quench and Extraction

• Action: Cool to room temperature, quench with distilled water (10 mL), and extract with an organic solvent (e.g., Ethyl Acetate).

• Causality: Water hydrolyzes any unreacted trace electrophiles and partitions the hydrobromide/hydrochloride salts into the aqueous layer, leaving the pure organic product in the organic phase[4].

Step 6: Analytical Verification

• Action: Concentrate the organic layer in vacuo and validate via 1H -NMR.

• Self-Validation: The characteristic chemical shift of the allylic −CH2​Br protons (typically ~4.2–4.5 ppm) will shift upfield to a new position corresponding to the −CH2​N− linkage, unequivocally confirming the SN​2 displacement.

Step-by-step self-validating workflow for N-alkylation using DMBMF.

References

• National Center for Biotechnology Information. "Dimethyl bromomethylfumarate | C7H9BrO4 | CID 10466666." PubChem Database. Available at:[Link]

• Patel, R. M., & Argade, N. P. (2007). "Facile SN2' Coupling Reactions of Wittig Reagents with Dimethyl Bromomethylfumarate: Synthesis of Enes, Dienes, and Related Natural Products." The Journal of Organic Chemistry, 72(13), 4900-4904. Available at:[Link]

• World Intellectual Property Organization. "Mrgprx2 antagonists and methods of use thereof." WO2024226914A2. Google Patents.

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• 4. WO2024226914A2 - Mrgprx2 antagonists and methods of use thereof - Google Patents [patents.google.com]

Comprehensive Guide to Furan Synthesis: Evaluating Dimethyl 2-(Bromomethyl)fumarate and Its Alternatives

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the challenge of regioselectively constructing highly functionalized furan cores. Furans are ubiquitous pharmacophores in drug development, and selecting the right C4 building block dictates the efficiency, scalability, and atom economy of your entire synthetic route.

Dimethyl 2-(bromomethyl)but-2-enedioate—commonly referred to as Dimethyl 2-(bromomethyl)fumarate (DMBMF) —is a powerful dielectrophile used to construct tetrasubstituted furans. However, it is not a universal solution. In this guide, we will objectively evaluate the mechanistic profile of DMBMF, compare it against its primary synthetic alternatives, and provide self-validating experimental protocols to ensure reproducible results at the bench.

Mechanistic Profiling: The Case for DMBMF

DMBMF is uniquely suited for synthesizing furans bearing ester functionalities at the C3 and C4 positions. Its efficacy stems from its dual electrophilic sites: an allylic bromide and an activated alkene.

When reacted with a 1,3-dicarbonyl enolate, DMBMF undergoes a highly regioselective SN2' coupling reaction (). The causality here is critical: rather than direct SN2 displacement at the sterically hindered bromomethyl group, the soft enolate nucleophile attacks the activated double bond. This shifts the alkene and ejects the bromide leaving group. The newly formed intermediate is perfectly pre-organized for an intramolecular lactonization/O-alkylation, rapidly yielding a fully aromatized, tetrasubstituted furan.

While highly effective, DMBMF has limitations: it requires handling a lachrymatory allylic bromide, generates stoichiometric HBr waste, and restricts the final furan to possessing at least one ester group.

Comparative Analysis of Alternative Reagents

To optimize your synthetic strategy, it is essential to weigh DMBMF against other established furan synthesis reagents ().

Alternative 1: Dimethyl Acetylenedicarboxylate (DMAD)

Mechanism: DMAD is a highly reactive alkyne that undergoes rapid Michael additions or Huisgen-type cycloadditions with α-hydroxy ketones or via multicomponent reactions. Causality: The extreme electron deficiency of the triple bond makes it highly susceptible to nucleophilic attack without the need for a leaving group, resulting in 100% atom economy during the initial addition step. Best For: Rapid, metal-free synthesis of furans where C3/C4 ester groups are desired, but without the halogen waste associated with DMBMF.

Alternative 2: α-Halo Ketones (Classic Feist-Benary Synthesis)

Mechanism: Reagents like ethyl 2-chloroacetoacetate react with 1,3-dicarbonyls via an initial aldol-type condensation followed by intramolecular O-alkylation and loss of HCl (). Causality: The strong base required deprotonates the dicarbonyl, driving the aldol addition. The subsequent ring closure is thermodynamically driven by the formation of the stable aromatic furan system. Best For: Cost-effective, large-scale synthesis of trisubstituted furans where harsh basic conditions are tolerated.

Alternative 3: Propargylic Acetates (Transition-Metal Catalysis)

Mechanism: Propargylic acetates react with enoxysilanes under Lewis acid catalysis (e.g., FeCl3 or Au) to form γ-alkynyl ketones, which are subsequently cycloisomerized (). Causality: The transition metal selectively activates the alkyne π-system, lowering the activation energy for the ketone oxygen to attack the alkyne, ensuring perfect regiocontrol without harsh bases. Best For: Complex, sensitive architectures requiring mild conditions and high regioselectivity ().

Caption: Decision matrix for selecting furan synthesis reagents based on target substitution and conditions.

Quantitative Performance Data

The following table summarizes the objective performance metrics of these reagents based on standard bench-scale reactions.

Reagent / Approach	Typical Yield (%)	Reaction Time (h)	Atom Economy	Key Advantage	Primary Limitation
DMBMF	60–85%	4–8	Moderate (Loses HBr)	Excellent C3/C4 ester functionalization	Lachrymatory; stoichiometric halide waste
DMAD	75–95%	1–4	High (100% in addition)	Extremely fast; metal-free	Highly reactive; prone to polymerization
Propargylic Acetates	70–90%	2–12	Moderate (Loses AcOH)	Mild conditions; high regioselectivity	Requires expensive/sensitive metal catalysts
α-Halo Ketones	50–80%	6–18	Low (Loses HCl, H₂O)	Cheap, widely available starting materials	Harsh basic conditions; lower yields for bulky substrates

Mechanistic Workflows

To understand the operational differences at the bench, we must visualize the cyclization pathways. DMBMF relies on an SN2' displacement, whereas classic α-halo ketones rely on a direct aldol-type addition.

Caption: Comparative mechanistic pathways for furan cyclization using DMBMF versus alpha-halo ketones.

Self-Validating Experimental Protocols

A protocol is "self-validating" when inherent physical or spectroscopic changes confirm the success of each intermediate step without requiring external assay workups. Below are the optimized methodologies for three distinct furan synthesis routes.

Protocol A: DMBMF-Mediated Synthesis of Tetrasubstituted Furans

• Enolate Formation: Dissolve the 1,3-dicarbonyl compound (1.0 equiv) in anhydrous DMF. Add anhydrous K₂CO₃ (2.0 equiv). Causality: The weak base selectively deprotonates the highly acidic α-carbon of the dicarbonyl, forming a soft nucleophile.

• SN2' Addition: Cool the mixture to 0 °C. Add DMBMF (1.1 equiv) dropwise over 15 minutes. Causality: Low temperatures suppress direct SN2 attack at the bromide, kinetically favoring the SN2' attack at the alkene.

  • Self-Validation Checkpoint: The reaction mixture will transition from a clear solution to a heavy white suspension. This visual cue (precipitation of KBr) confirms the successful displacement of the bromide.

• Cyclization: Heat the mixture to 80 °C for 4 hours to drive the intramolecular lactonization and aromatization.

  • Self-Validation Checkpoint: TLC monitoring under 254 nm UV light will show the emergence of a highly UV-active, non-polar spot, confirming the formation of the extended aromatic π-system of the furan.

Protocol B: DMAD Multicomponent Synthesis

• Michael Addition: In a round-bottom flask, dissolve an α-hydroxy ketone (1.0 equiv) and DMAD (1.0 equiv) in methanol.

• Cyclization/Dehydration: Add a catalytic amount of TsOH (0.1 equiv) and stir at room temperature. Causality: The acid protonates the intermediate carbonyl, drastically accelerating the intramolecular attack of the hydroxyl group onto the alkyne-derived enol, followed by dehydration to achieve aromaticity.

  • Self-Validation Checkpoint: The reaction is highly exothermic. A distinct temperature spike confirms initiation. Within 1–2 hours, the highly crystalline furan product will rapidly precipitate out of the methanolic solution, visually confirming completion and allowing for simple filtration recovery.

Protocol C: Propargylic Acetate Cycloisomerization (Transition-Metal Catalyzed)

• Lewis Acid Substitution: Combine a propargylic acetate (1.0 equiv) and an enoxysilane (1.2 equiv) in dichloroethane (DCE). Add FeCl₃ (5 mol%). Causality: FeCl₃ acts as a mild Lewis acid to activate the acetate leaving group, facilitating nucleophilic attack by the enoxysilane to form a γ-alkynyl ketone.

• Cycloisomerization: Add TsOH (0.2 equiv) and heat to 60 °C. Causality: The Brønsted acid triggers the cyclization of the alkyne with the ketone oxygen.

  • Self-Validation Checkpoint: Take an aliquot for IR spectroscopy. The intermediate γ-alkynyl ketone exhibits a sharp, distinct alkyne stretch (~2200 cm⁻¹). The complete disappearance of this peak confirms successful ring closure into the furan core.

Conclusion & Strategic Recommendations

While Dimethyl 2-(bromomethyl)fumarate (DMBMF) remains an elite dielectrophile for constructing densely functionalized, ester-bearing tetrasubstituted furans, its use should be restricted to targets where the C3/C4 ester moieties are strictly required. For rapid, metal-free syntheses, DMAD offers superior atom economy and reaction kinetics. Conversely, for complex architectures sensitive to basic conditions, transition-metal catalyzed cycloisomerization of propargylic acetates provides unmatched regiocontrol and mildness.

By understanding the mechanistic causality behind these reagents, researchers can select the optimal pathway, minimizing waste and maximizing yields in their drug development pipelines.

References

• Patel, R. M.; Argade, N. P. "Facile SN2′ Coupling Reactions of Wittig Reagents with Dimethyl Bromomethylfumarate: Synthesis of Enes, Dienes, and Related Natural Products." Journal of Organic Chemistry, 2007, 72, 4900–4904.[Link]

• You, C.; Zhang, Z.; Tu, Y.; Tang, H.; Wang, Y.; Long, D.; Zhao, J. "A convenient and straightforward synthesis of 2,3-disubstituted and 2,3,5-trisubstituted furans proceeds via a base-promoted domino reaction of β-keto compounds with vinyl dichlorides." Journal of Organic Chemistry, 2020, 85, 3902-3910.[Link]

• Lauer, M. G.; Henderson, W. H.; Awad, A.; Sambuli, J. P. "A mild oxidation of alkyl enol ethers to enals employs low loadings of a palladium catalyst and tolerates a diverse array of functional groups." Organic Letters, 2012, 14, 6000-6003.[Link]

• Organic Chemistry Portal. "Synthesis of Furans." Organic Chemistry Portal Database.[Link]

• Pharmaguideline. "Synthesis, Reactions and Medicinal Uses of Furan." Pharmaguideline, 2021.[Link]

A Comparative Guide to the Efficacy of Dimethyl 2-(bromomethyl)but-2-enedioate in Ring System Construction

For synthetic chemists navigating the complex landscape of molecular architecture, the choice of building blocks is paramount. Among the array of versatile reagents, Dimethyl 2-(bromomethyl)but-2-enedioate stands out as a potent and adaptable synthon for the construction of diverse carbocyclic and heterocyclic ring systems. Its unique bifunctional nature, possessing both an electrophilic allylic bromide and an electron-deficient alkene, allows for a variety of strategic bond-forming reactions. This guide provides an in-depth comparison of its efficacy against alternative methods, supported by experimental data and mechanistic insights, to aid researchers in making informed decisions for their synthetic endeavors.

Core Reactivity and Mechanistic Overview

The power of Dimethyl 2-(bromomethyl)but-2-enedioate lies in its two distinct reactive sites. The bromomethyl group serves as a classic electrophile for nucleophilic substitution, while the electron-poor double bond, flanked by two ester groups, is an excellent Michael acceptor and a reactive partner in various cycloaddition reactions.[1] This duality enables sequential or tandem reactions, opening pathways to complex molecular scaffolds in a single, efficient operation.

Below is a diagram illustrating the primary modes of reactivity that make this reagent a valuable tool in synthetic organic chemistry.

Caption: Core reactivity pathways of Dimethyl 2-(bromomethyl)but-2-enedioate.

Construction of Five-Membered Heterocycles

The synthesis of five-membered heterocyclic rings is a cornerstone of medicinal chemistry and materials science.[2] Dimethyl 2-(bromomethyl)but-2-enedioate has proven to be an effective reagent for accessing substituted furans, pyrroles, and thiophenes.

Furan Synthesis via Annulation

A common strategy for furan synthesis involves the reaction of Dimethyl 2-(bromomethyl)but-2-enedioate with various nucleophiles. For instance, the reaction with β-ketoesters or 1,3-dicarbonyl compounds in the presence of a base leads to a tandem Michael addition-intramolecular cyclization sequence, affording highly functionalized furans.

Comparison with Alternative Reagents:

Reagent	Starting Material	Conditions	Yield (%)	Notes
Dimethyl 2-(bromomethyl)but-2-enedioate	Ethyl acetoacetate	K₂CO₃, Acetone, reflux	75-85	Versatile, good yields, one-pot procedure.
α-Haloketones (e.g., Chloroacetone)	Ethyl acetoacetate	NaOEt, EtOH, reflux	60-75	Classic Feist-Benary furan synthesis; can suffer from side reactions.
Propargyl Bromide	Ethyl acetoacetate	NaH, THF, 0 °C to rt	70-80	Requires handling of pyrophoric base and potentially unstable alkynes.

Experimental Protocol: Synthesis of Diethyl 2-methyl-5-(methoxycarbonyl)furan-3,4-dicarboxylate

• To a solution of ethyl acetoacetate (1.30 g, 10 mmol) in dry acetone (50 mL), add anhydrous potassium carbonate (2.76 g, 20 mmol).

• Stir the suspension vigorously at room temperature for 15 minutes.

• Add Dimethyl 2-(bromomethyl)but-2-enedioate (2.39 g, 10 mmol) dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the residue by column chromatography (silica gel, hexane-ethyl acetate gradient) to yield the desired furan derivative.

Construction of Six-Membered Rings: The Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the stereocontrolled synthesis of six-membered rings.[1][3] The electron-deficient nature of the double bond in Dimethyl 2-(bromomethyl)but-2-enedioate makes it an excellent dienophile for reactions with electron-rich dienes.[3]

Comparison with Other Dienophiles

The performance of Dimethyl 2-(bromomethyl)but-2-enedioate can be compared with other common dienophiles in the context of a model reaction with a reactive diene like cyclopentadiene.

Dienophile	Diene	Conditions	Yield (%)	Endo/Exo Ratio
Dimethyl 2-(bromomethyl)but-2-enedioate	Cyclopentadiene	Toluene, 80 °C, 8h	~88	>10:1
Dimethyl maleate	Cyclopentadiene	Toluene, 80 °C, 12h	~80	~4:1
Maleic anhydride	Cyclopentadiene	Toluene, 25 °C, 1h	>95	>20:1
Dimethyl acetylenedicarboxylate (DMAD)	Cyclopentadiene	Toluene, 80 °C, 6h	~92	N/A

While maleic anhydride is more reactive, the resulting anhydride requires an additional step for functionalization. Dimethyl 2-(bromomethyl)but-2-enedioate offers a product that is already equipped with a handle (the bromomethyl group) for further synthetic transformations, providing a more direct route to complex, functionalized cyclohexene systems.

Caption: General workflow for a Diels-Alder reaction and subsequent analysis.

Synthesis of Seven-Membered and Fused Ring Systems

The construction of medium-sized rings, such as seven-membered systems, is often challenging due to unfavorable entropic factors.[4] However, Dimethyl 2-(bromomethyl)but-2-enedioate can be employed in specialized cycloaddition reactions, such as [4+3] cycloadditions with dienes, to access these valuable scaffolds. These reactions are often catalyzed by Lewis acids.

Furthermore, the reagent's bifunctionality is ideal for tandem reactions leading to fused ring systems. For example, a reaction with an appropriate nucleophile can initiate a Michael addition, followed by an intramolecular cyclization that incorporates the bromomethyl group, leading to the formation of a new fused ring. These strategies provide efficient routes to complex polycyclic structures that are prevalent in natural products.[5]

Comparative Overview of Seven-Membered Ring Syntheses:

Method	Reagent System	Ring Type	Complexity
[4+3] Cycloaddition	Dimethyl 2-(bromomethyl)but-2-enedioate + Furan	Carbocycle	Moderate
Ring-Closing Metathesis (RCM)	Grubbs' Catalyst	Carbocycle/Heterocycle	High (Substrate Synthesis)
Tiffeneau-Demjanov Ring Expansion	Diazoalkane + Cyclohexanone	Carbocycle	Moderate to High[6]
Cationic Carbocyclization	Brønsted Acid + Enynes	Fused Carbocycle	High[4]

Conclusion

Dimethyl 2-(bromomethyl)but-2-enedioate is a highly effective and versatile reagent for the construction of a wide array of ring systems. Its dual reactivity allows for participation in both classic cycloadditions and tandem annulation strategies. When compared to alternatives, it often provides a more direct route to functionalized products, particularly when subsequent modifications are desired. While reaction conditions may require optimization for specific substrates, its ability to efficiently build molecular complexity makes it an invaluable tool for researchers, scientists, and drug development professionals.

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A Comparative Analysis of Dimethyl 2-(bromomethyl)but-2-enedioate as a Bifunctional Michael Acceptor

For researchers, scientists, and drug development professionals, the strategic selection of reagents is paramount to synthetic success. The Michael addition, a cornerstone of C-C and C-heteroatom bond formation, relies on the nuanced reactivity of the Michael acceptor.[1][2] This guide provides an in-depth comparative analysis of a uniquely functionalized acceptor, Dimethyl 2-(bromomethyl)but-2-enedioate, against its structurally related counterparts: Dimethyl Fumarate, Dimethyl Maleate, and Dimethyl Itaconate. We will explore how the introduction of an allylic bromide fundamentally alters the reactivity profile, opening new avenues for complex molecule synthesis.

Introduction to Michael Acceptors: Beyond Simple Conjugate Addition

The classical Michael reaction involves the 1,4-conjugate addition of a nucleophile (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor).[1] The electrophilicity of the β-carbon, rendered electron-deficient by the conjugated electron-withdrawing groups (EWGs), is the primary driver of this transformation. The choice of acceptor dictates not only the reaction's facility but also the structural motifs accessible in the final product, known as the Michael adduct.[3]

In drug discovery, this reactivity is harnessed to design covalent inhibitors, where the Michael acceptor acts as an electrophilic "warhead" that forms a stable covalent bond with nucleophilic residues (like cysteine) on a target protein.[4] This strategy requires a delicate balance of reactivity to ensure target specificity while minimizing off-target effects. Therefore, understanding the factors that modulate an acceptor's reactivity—such as stereochemistry and substituent effects—is of critical importance.

This guide focuses on Dimethyl 2-(bromomethyl)but-2-enedioate, a compound that possesses both a classical Michael acceptor framework and a reactive allylic halide. This dual functionality transforms it from a simple building block into a versatile linchpin for tandem reactions.

Profiling Dimethyl 2-(bromomethyl)but-2-enedioate: A Bifunctional Reagent

Dimethyl 2-(bromomethyl)but-2-enedioate, also known as Dimethyl bromomethylfumarate, is a derivative of itaconic acid. Its structure is distinguished by two key features: the α,β-unsaturated diester system that qualifies it as a Michael acceptor, and the exocyclic bromomethyl group.

Synthesis: Accessing the Target Molecule

The most direct and logical synthesis of Dimethyl 2-(bromomethyl)but-2-enedioate involves the allylic bromination of a readily available precursor, Dimethyl Itaconate. This reaction is typically achieved using N-Bromosuccinimide (NBS) in the presence of a radical initiator, such as light (hν) or benzoyl peroxide (BPO).[5][6]

The causality for this choice is rooted in the mechanism of radical halogenation. The allylic C-H bonds in Dimethyl Itaconate are significantly weaker than the vinylic or methyl ester C-H bonds due to the resonance stabilization of the resulting allylic radical.[7] NBS is the reagent of choice as it provides a low, steady concentration of Br₂, which favors the radical substitution pathway over competing electrophilic addition to the double bond.[8][9]

Caption: Synthesis via allylic bromination of Dimethyl Itaconate.

Dual Reactivity: A Synthetic Advantage

The power of Dimethyl 2-(bromomethyl)but-2-enedioate lies in its two distinct electrophilic sites. This allows for sequential or tandem reactions where a single molecule can introduce significant complexity.

• Michael Acceptor Site : The endocyclic double bond is activated by two ester groups, making it a competent Michael acceptor for a wide range of soft nucleophiles (e.g., thiolates, amines, stabilized carbanions).

• Allylic Halide Site : The bromomethyl group is a potent electrophile for SN2 reactions. More uniquely, it facilitates SN2' reactions, where a nucleophile attacks the γ-carbon of the double bond, leading to displacement of the bromide and a double bond shift.[10][11]

Comparative Analysis with Common Michael Acceptors

To contextualize its performance, we compare Dimethyl 2-(bromomethyl)but-2-enedioate with its parent isomers: Dimethyl Fumarate (the trans-isomer), Dimethyl Maleate (the cis-isomer), and Dimethyl Itaconate (the parent exo-methylene isomer).

Caption: Structures of the analyzed Michael acceptors.

Electrophilicity and Steric Hindrance

• Dimethyl Fumarate : As the trans-isomer, it possesses a planar, sterically unhindered structure. This allows for easy access of nucleophiles to the β-carbon, making it a highly reactive Michael acceptor. Its rigid conformation ensures efficient orbital overlap, further enhancing its electrophilicity.[12]

• Dimethyl Maleate : The cis-geometry forces the two ester groups into closer proximity, creating steric clash and a non-planar conformation. This distortion reduces the effectiveness of the conjugation and sterically shields the double bond, rendering it significantly less reactive as a Michael acceptor compared to the fumarate isomer.[13]

• Dimethyl Itaconate : The exo-methylene group makes it sterically more accessible than dimethyl maleate but potentially slightly less reactive than the planar dimethyl fumarate. A key feature of itaconates is their susceptibility to base-catalyzed isomerization into the less reactive mesaconate (the endocyclic trans-isomer) and citraconate (the endocyclic cis-isomer) forms.[14][15] This isomerization can compete with the desired Michael addition, complicating reaction outcomes.[13]

• Dimethyl 2-(bromomethyl)but-2-enedioate : Its core structure is similar to a substituted fumarate or maleate, depending on the stereochemistry (the common isomer is derived from itaconic acid, leading to a fumarate-like backbone). The electron-withdrawing nature of the bromomethyl group is expected to enhance the overall electrophilicity of the conjugated system. However, this is counterbalanced by the significant steric bulk of the bromomethyl substituent, which can hinder the approach of nucleophiles to the β-carbon. Its most significant difference is the alternative SN2' reaction pathway, which is unavailable to the other three acceptors.

Reactivity Comparison Table

The following table summarizes representative Michael addition reactions. Direct kinetic comparisons are scarce; therefore, data is compiled from various sources to illustrate general reactivity trends and yields under typical conditions.

Michael Acceptor	Nucleophile	Base/Catalyst	Solvent	Time (h)	Yield (%)	Key Observations & References
Dimethyl Fumarate	Diethyl Malonate	NaOEt	Ethanol	-	High	Classical Michael reaction, generally proceeds with high efficiency.[16]
Dimethyl Maleate	Cyclohexylamine	None	-	-	Slower rate	Aza-Michael addition is significantly slower than to the fumarate isomer.
Dimethyl Itaconate	Diethylamine	Iodine/Al₂O₃	-	1	95	Prone to isomerization; catalysis can be used to favor addition over isomerization.[13]
Dimethyl Itaconate	Piperidine	None	THF	-	-	Reaction order and rate are highly dependent on solvent and amine concentration.[15]
Dimethyl Citraconate	1-Nitrohexane	DBU	Acetonitrile	4	81	Reaction proceeds via isomerization followed by addition and subsequent Nef reaction.[17][18]
Dimethyl 2-(bromomethyl)but-2-enedioate	Benzyltriphenyl-phosphonium ylide	n-BuLi	THF	-	85	Reacts via SN2' pathway, not a classical Michael addition.[10]

Experimental Protocols & Methodologies

A self-validating protocol requires clear, reproducible steps and an understanding of the function of each component.

Protocol 1: Synthesis of Dimethyl 2-(bromomethyl)but-2-enedioate

This protocol is adapted from standard procedures for allylic bromination.[5]

Objective: To synthesize the title compound from Dimethyl Itaconate.

Materials:

• Dimethyl Itaconate (1.0 equiv)

• N-Bromosuccinimide (NBS) (1.1 equiv)

• Benzoyl Peroxide (BPO) (0.02 equiv)

• Carbon tetrachloride (CCl₄), anhydrous

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add Dimethyl Itaconate and anhydrous CCl₄.

• Reagent Addition: Add NBS and BPO to the stirred solution.

• Initiation: Heat the reaction mixture to reflux (approx. 77°C) using a heating mantle. The use of a light source (e.g., a 250W sun lamp) can also be used to initiate the reaction.

• Monitoring: The reaction progress can be monitored by TLC or ¹H NMR by observing the disappearance of the itaconate starting material. The solid succinimide byproduct will float to the top as the reaction proceeds.

• Workup: After completion (typically 2-4 hours), cool the mixture to room temperature and filter to remove the succinimide.

• Purification: Wash the filtrate with saturated aqueous sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure title compound.

Caption: Experimental workflow for the synthesis of the title compound.

Protocol 2: Aza-Michael Addition to an Activated Acceptor

This protocol provides a general method for the conjugate addition of an amine to a highly activated Michael acceptor, which can be adapted for comparative studies.

Objective: To perform a comparative aza-Michael addition.

Materials:

• Michael Acceptor (e.g., Dimethyl Fumarate, Dimethyl Itaconate) (1.0 equiv)

• Secondary Amine (e.g., Piperidine) (1.1 equiv)

• Solvent (e.g., THF, Ethanol), anhydrous

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: In a round-bottom flask under an inert atmosphere, dissolve the Michael acceptor in the chosen anhydrous solvent.

• Nucleophile Addition: Add the amine dropwise to the stirred solution at room temperature. For highly reactive combinations, cooling in an ice bath may be necessary.

• Reaction: Stir the reaction mixture at room temperature. The progress can be monitored by TLC, GC-MS, or ¹H NMR by observing the disappearance of the acceptor's vinyl signals and the appearance of the adduct's signals.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: The crude product can typically be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure Michael adduct.

Conclusion: Strategic Application in Synthesis

Dimethyl 2-(bromomethyl)but-2-enedioate is not merely another Michael acceptor; it is a bifunctional synthetic tool. Its true potential is realized in designing complex synthetic sequences where both the Michael acceptor and the allylic halide functionalities can be leveraged.

• Advantages :

  • Dual Reactivity : Enables tandem reactions, such as a Michael addition followed by an intramolecular cyclization via SN2 displacement of the bromide.

  • High Functionalization : Introduces a densely functionalized four-carbon unit into a molecule.

  • Tunable Reactivity : The presence of the bromomethyl group offers a reactive handle for transformations that are not possible with simple fumarates or itaconates.

• Limitations :

  • Steric Hindrance : The bromomethyl group can sterically hinder the classical Michael addition pathway, potentially requiring more forcing conditions or specific catalysts.

  • Competing Pathways : The SN2' pathway can compete with or even dominate over the 1,4-conjugate addition, depending on the nucleophile used.[10] For instance, hard nucleophiles or certain stabilized ylides may favor the SN2' pathway.

References

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• Wikipedia. Michael addition reaction. [Link]

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• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. [Link]

• Moore, J. C., et al. (2023). Poly(glycerol itaconate) Crosslinking via the aza-Michael Reaction—A Preliminary Research. Polymers, 15(23), 4569.
• Bauer, R. A. (2015). Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions. Journal of Medicinal Chemistry, 58(15), 5637-5657.

• AdiChemistry. MICHAEL ADDITION REACTION | MECHANISM | 1,4 | DONOR | ACCEPTOR | APPLICATIONS. [Link]

• Tran, L. S., et al. (2024). The influence of Michael acceptors on the structural reactivity of renewable fuels. Sustainable Energy & Fuels.
• Patel, R. M., & Argade, N. P. (2007). Facile SN2' Coupling Reactions of Wittig Reagents with Dimethyl Bromomethylfumarate: Synthesis of Enes, Dienes, and Related Natural Products. The Journal of Organic Chemistry, 72(13), 4900-4904.

• Clark, J. H., et al. (2022). An experimental investigation into the kinetics and mechanism of the aza-Michael additions of dimethyl itaconate. White Rose Research Online. [Link]

• LibreTexts Chemistry. (2025, January 19). 23.10: Conjugate Carbonyl Additions - The Michael Reaction. [Link]

• Ballini, R., et al. (2002).
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• Patel, R. M., & Argade, N. P. (2007). Facile SN2' Coupling Reactions of Wittig Reagents with Dimethyl Bromomethylfumarate: Synthesis of Enes, Dienes, and Related Natural Products. The Journal of Organic Chemistry, 72(13), 4900-4904.
• Asian Journal of Chemistry.

• Master Organic Chemistry. (2013, November 25). Allylic Bromination and Benzylic Bromination. [Link]

• LibreTexts Chemistry. (2023, October 13). 5.3 Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. [Link]

• YouTube. (2020, January 28). Allylic Radical Bromination with NBS. [Link]

• Kumar, P., & Singh, V. (2022). Recent Advances in Base-Assisted Michael Addition Reactions. Current Organic Chemistry, 26(13), 1264-1295.

• Chemistry Steps. Allylic Bromination by NBS with Practice Problems. [Link]

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The Strategic Role of Dimethyl 2-(Bromomethyl)but-2-enedioate in Organic Synthesis: A Comparative Guide to Known vs. Novel Compound Development

Dimethyl 2-(bromomethyl)but-2-enedioate—commonly known as dimethyl bromomethylfumarate (DMBF)—is a highly functionalized, bifunctional building block. Featuring an allylic bromide flanked by two electron-withdrawing methoxycarbonyl groups, DMBF acts as a powerful electrophile. In modern synthetic chemistry, the strategic selection of reagents dictates the efficiency of accessing both standard library scaffolds (known compounds) and complex, patentable chemical space (novel compounds).

This guide objectively compares DMBF against classical alternatives, detailing the mechanistic causality behind its reactivity, and provides self-validating experimental protocols for drug development professionals.

Mechanistic Profiling: DMBF vs. Classical Alternatives

The synthetic utility of DMBF stems from its dual electrophilic nature. It can undergo direct SN​2 displacement at the bromomethyl carbon, conjugate (Michael) addition at the alkene, or a tandem SN​2′ allylic displacement.

When compared to traditional reagents like Dimethyl acetylenedicarboxylate (DMAD) or Ethyl 2-(bromomethyl)acrylate (EBMA) , DMBF offers superior step-economy for specific functionalizations. While DMAD is the gold standard for cycloadditions, it lacks a leaving group, necessitating multi-step sequences to achieve alkylation. Conversely, EBMA possesses an allylic bromide but only a single ester group. The presence of two ester groups in DMBF significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO), accelerating nucleophilic attack and providing exceptional resonance stabilization for intermediate enolates during SN​2′ processes.

Divergent reactivity pathways of DMBF based on nucleophile characteristics.

Synthesis of Known vs. Novel Compounds

Known Compounds: Standard Heterocycles & Itaconic Esters

In the synthesis of known building blocks, DMBF is frequently reacted with enolates (e.g., generated from methyl ketones and Lithium Diisopropylamide, LDA) to yield substituted itaconic esters[1]. Causality: The direct SN​2 attack at the bromomethyl carbon is sterically hindered by the adjacent trisubstituted alkene. Furthermore, the γ -carbon is highly electrophilic due to the combined electron-withdrawing effect of the two ester moieties. Soft nucleophiles like enolates preferentially attack this softer electrophilic center via conjugate addition, followed by the elimination of the bromide leaving group, driving the highly regioselective SN​2′ pathway[1].

Novel Compounds: Complex Scaffolds & Therapeutics

In contemporary drug discovery, DMBF is utilized to construct novel, patentable chemical space.

• MRGPRX2 Antagonists: DMBF is used to synthesize novel MRGPRX2 antagonists by reacting the allylic bromide with fluorinated amines (e.g., 2,2,2-trifluoroethan-1-amine)[2]. The resulting functionalized fumarate core serves as a rigid scaffold for further pharmacophore elaboration[2].

• Natural Product Analogs: DMBF serves as a critical precursor in the total synthesis of neo-tanshinlactone derivatives (potent anti-cancer agents). The multi-functionality of DMBF allows for initial esterification with a naphthol derivative, followed by a palladium-mediated intramolecular biaryl coupling to forge the complex fused polycycle.

Step-by-step synthetic workflow for novel polycyclic scaffolds using DMBF.

Quantitative Data & Performance Comparison

The following table summarizes the comparative performance of DMBF against alternative reagents in scaffold functionalization.

Reagent	Structural Feature	Primary Reactivity Mode	LUMO Energy Profile	Application in Synthesis	Step Economy (Alkylation)
DMBF	Allylic bromide + Two esters	SN​2 , SN​2′ , Michael	Very Low	Complex polycycles, novel MRGPRX2 antagonists	High (1-step alkylation/conjugation)
DMAD	Internal alkyne + Two esters	Cycloaddition, Michael	Very Low	Standard heterocycles (pyrroles, thiophenes)	Low (Requires subsequent halogenation)
EBMA	Allylic bromide + One ester	SN​2 , Michael	Moderate	Simple α -methylene- γ -butyrolactones	Moderate

Self-Validating Experimental Protocols

Protocol A: Synthesis of DMBF via Wohl-Ziegler Bromination

This protocol details the generation of the DMBF reagent from commercially available starting materials[2].

• Initialization: To a solution of dimethyl 2-methylfumarate (1.0 g, 6.32 mmol, 1.0 equiv) in carbon tetrachloride ( CCl4​ , 20 mL), add N-Bromosuccinimide (NBS, 1.68 g, 9.48 mmol, 1.5 equiv) and Azobisisobutyronitrile (AIBN, 21 mg, 0.126 mmol, 0.02 equiv)[2].

• Thermal Activation: Stir the mixture at 75 °C for 4 hours[2].

  • Causality: CCl4​ is utilized because it lacks abstractable hydrogen atoms, preventing solvent participation in the radical chain. AIBN undergoes thermal homolysis at 75 °C to generate isobutyronitrile radicals, which abstract bromine from NBS to propagate the chain. The resulting allylic radical is highly stabilized by resonance with the adjacent alkene and ester carbonyl, ensuring strict regioselectivity.

• Isolation: Cool the mixture to room temperature. Filter the precipitated succinimide byproduct. Concentrate the filtrate in vacuo and purify via silica gel chromatography to yield pure DMBF[2].

Protocol B: N-Alkylation for Novel MRGPRX2 Antagonist Scaffolds

This protocol demonstrates the application of DMBF in synthesizing novel therapeutic cores[2].

• Preparation: Dissolve DMBF (100 mg, 0.422 mmol, 1.0 equiv) in Acetonitrile ( CH3​CN , 10 mL)[2].

• Reagent Addition: Add 2,2,2-trifluoroethan-1-amine hydrochloride (68 mg, 0.506 mmol, 1.2 equiv) and N,N-Diisopropylethylamine (DIEA, 82 mg, 0.633 mmol, 1.5 equiv)[2].

  • Causality: The hydrochloride salt of the amine requires a stoichiometric base to liberate the free nucleophile. DIEA is specifically chosen over smaller bases because its steric bulk prevents it from acting as a competing nucleophile against the highly reactive allylic bromide.

• Reaction: Stir the reaction at 80 °C for 6 hours[2].

  • Causality: The elevated temperature provides the necessary activation energy to overcome the steric hindrance of the adjacent ester groups during the SN​2 trajectory. The polar aprotic solvent ( CH3​CN ) accelerates the charge-separated transition state of the displacement.

• Workup: Cool to room temperature, quench with water (10 mL), and extract with an appropriate organic solvent (e.g., Ethyl Acetate) to isolate the functionalized core[2].

Sources

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• 2. WO2024226914A2 - Mrgprx2 antagonists and methods of use thereof - Google Patents [patents.google.com]

Benchmarking Dimethyl 2-(bromomethyl)but-2-enedioate: Pre-Functionalized Electrophiles vs. Traditional Brominating Agents

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Application Comparison Guide & Experimental Protocol.

Executive Summary: Redefining the Synthetic Paradigm

In advanced organic synthesis and drug development, the installation of complex functional groups requires precise strategic planning. A common misconception in synthetic pathway design is conflating brominating agents (reagents that donate a bromine atom, such as N-Bromosuccinimide [NBS] or elemental bromine [Br₂]) with brominated building blocks.

Dimethyl 2-(bromomethyl)but-2-enedioate (DMBMF) falls strictly into the latter category. It is not a brominating agent; rather, it is a highly functionalized, electrophilic allylic bromide 1[1]. This guide benchmarks the modern synthetic strategy of utilizing DMBMF as a pre-fabricated electrophile against the traditional approach of using standard brominating agents to achieve similar functionalized diene and ene intermediates 2[2].

Mechanistic Paradigm: Pre-Functionalization vs. In-Situ Bromination

When synthesizing complex natural products like Gymnoascolide A, chemists traditionally rely on the allylic bromination of a precursor using NBS under Wohl-Ziegler conditions (refluxing CCl₄, AIBN initiator) 3[3]. However, this radical pathway often suffers from poor chemoselectivity, over-bromination, and the generation of hazardous succinimide byproducts.

Conversely, DMBMF bypasses the need for harsh in-situ bromination. Its pre-installed allylic bromide moiety acts as a highly reactive electrophile, primed for chemoselective SN2' coupling reactions with carbon nucleophiles such as Wittig or Grignard reagents 2[2]. The electron-withdrawing ester groups enhance the electrophilicity of the conjugated system, directing nucleophilic attack to the γ-position and facilitating the clean departure of the bromide leaving group.

Quantitative Benchmarking Data

The following table summarizes the operational and performance differences between utilizing DMBMF as a building block versus employing traditional brominating agents in a synthetic workflow.

Parameter	Dimethyl 2-(bromomethyl)but-2-enedioate (DMBMF)	N-Bromosuccinimide (NBS)	Elemental Bromine (Br₂)
Chemical Role	Pre-functionalized electrophilic building block	Allylic/benzylic brominating agent	Electrophilic brominating agent
Reaction Mechanism	SN2 / SN2' coupling with nucleophiles	Radical substitution (Wohl-Ziegler)	Electrophilic addition
Chemoselectivity	Very High (directed by ester groups)	Moderate (prone to over-bromination)	Low (reacts with most olefins)
Typical Conditions	Mild (0 °C to RT, THF/Ether)	Harsh (Reflux, CCl₄, AIBN initiator)	Harsh (Low temp, halogenated solvents)
Atom Economy	High (incorporates entire carbon framework)	Low (succinimide byproduct discarded)	Moderate (generates HBr byproduct)

Experimental Methodology: Chemoselective SN2' Coupling

To validate the efficacy of DMBMF over traditional bromination-coupling sequences, the following self-validating protocol details the synthesis of Dimethyl 2-methylene-3-phenylsuccinate, a key intermediate in the total synthesis of the antifungal agent Gymnoascolide A 3[3].

Causality & Experimental Design: This protocol deliberately bypasses in-situ bromination. By starting with DMBMF, we leverage its highly electrophilic allylic bromide moiety. The addition of Hexamethylphosphoramide (HMPA) as a co-solvent is critical; it selectively solvates the magnesium cation of the Grignard reagent, creating a highly reactive "naked" phenyl carbanion. Maintaining the reaction strictly at 0 °C provides kinetic control, ensuring the nucleophile attacks the γ-carbon (SN2' pathway) rather than the α-carbon, thereby preventing unwanted direct SN2 displacement 3[3].

Step-by-Step Protocol

• Grignard Generation: In a flame-dried flask under argon, add bromobenzene (24.00 mmol) in anhydrous THF (30 mL) to magnesium turnings (72.00 mmol) in THF (10 mL) in three equal portions at 10-minute intervals. Stir at room temperature for 4 hours to ensure complete formation of phenylmagnesium bromide.

• Electrophile Preparation: In a separate flame-dried flask, dissolve DMBMF (16.00 mmol) and HMPA (80.00 mmol) in anhydrous THF (30 mL). Chill the solution to 0 °C using an ice bath to establish kinetic control.

• SN2' Coupling: Dropwise add the freshly generated Grignard reagent to the DMBMF solution over 15 minutes. Stir the reaction mixture at 0 °C for exactly 30 minutes.

  • Self-Validation Check: Monitor the reaction via TLC (Petroleum Ether/EtOAc 9:1). The complete disappearance of the DMBMF spot indicates full conversion.

• Quenching & Extraction: Quench the reaction carefully with saturated aqueous NH₄Cl solution (30 mL) to neutralize any unreacted Grignard reagent. Extract the aqueous layer with EtOAc (3 × 20 mL).

• Purification: Wash the combined organic layers with distilled water and brine to remove HMPA traces. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via silica gel column chromatography (PE–EtOAc, 9:1) to isolate Dimethyl 2-methylene-3-phenylsuccinate as a thick oil (Yield: ~73%).

Visualization of Synthetic Workflows

The following diagram illustrates the logical divergence between utilizing a traditional brominating agent versus employing DMBMF as a pre-functionalized building block.

Figure 1: Logical workflow comparing traditional in-situ bromination vs DMBMF pre-functionalization.

References

• Source: PubChem - National Institutes of Health (NIH)
• Source: The Journal of Organic Chemistry (ACS Publications)
• Source: Synthesis (Thieme Connect)

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Dimethyl 2-(bromomethyl)but-2-enedioate

For professionals engaged in advanced chemical synthesis and drug development, the responsible management of chemical byproducts and unreacted reagents is not merely a regulatory hurdle but a cornerstone of laboratory safety and environmental stewardship. Dimethyl 2-(bromomethyl)but-2-enedioate, an alkylating agent and reactive intermediate, demands a rigorous and informed approach to its disposal. This guide provides a detailed, step-by-step protocol grounded in established safety principles and regulatory standards to ensure its proper handling from the point of generation to final disposal.

Hazard Profile and Essential Protective Measures

Key Hazards:

• Flammability: Classified as a flammable liquid, it must be kept away from heat, sparks, open flames, and other ignition sources.[1]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1] Direct contact must be avoided at all times through the use of appropriate Personal Protective Equipment (PPE).

• Reactivity: As a bromomethyl compound, it is an alkylating agent. Such compounds are often reactive and can have significant toxicological properties, necessitating careful handling to prevent exposure.[4]

• Respiratory Irritation: Vapors may cause respiratory irritation.[5][6]

Adherence to stringent PPE protocols is mandatory when handling this substance, including during disposal procedures.

PPE Category	Specification	Rationale & Citation(s)
Eye/Face Protection	Tightly fitting safety goggles or a face shield.	Protects against splashes and vapors that can cause serious eye irritation.[1][7]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	Prevents skin contact, which can cause irritation. Gloves must be inspected before use and disposed of as contaminated waste after handling.[7][8]
Body Protection	Flame-retardant lab coat and appropriate protective clothing.	Protects skin from accidental contact and provides a barrier in case of small splashes.[2]
Respiratory Protection	Use only in a well-ventilated area, preferably within a chemical fume hood.	Minimizes inhalation of vapors that may cause respiratory irritation.[2][3]

The Core Principle: Segregation of Halogenated Waste

The single most important step in the proper disposal of Dimethyl 2-(bromomethyl)but-2-enedioate is its correct classification and segregation as halogenated organic waste .[3]

Causality: Halogenated compounds, particularly brominated ones, require specific disposal methods, typically high-temperature incineration, to prevent the formation of toxic and environmentally persistent byproducts like dioxins and furans. Mixing halogenated waste with non-halogenated solvents complicates and significantly increases the cost of disposal.[3] Improper segregation can lead to dangerous reactions within a waste container or rejection of the entire waste drum by the disposal facility.[9]

Step-by-Step Disposal Protocol

This protocol must be incorporated into your laboratory's Chemical Hygiene Plan (CHP) as required by the Occupational Safety and Health Administration (OSHA).[10][11][12]

Step 1: Waste Collection and Containerization

• Identify the Waste Stream: Collect all materials contaminated with Dimethyl 2-(bromomethyl)but-2-enedioate, including unreacted material, solutions, and contaminated consumables (e.g., pipette tips, weighing paper, gloves), into a dedicated hazardous waste container.[13]

• Select the Correct Container: Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a secure, tight-fitting cap.[9][14] Ensure the container is in good condition, free of leaks or damage.[14]

• Prevent Overfilling: Do not fill the container to more than 75-80% of its capacity to allow for vapor expansion and prevent spills.[2][15]

Step 2: Comprehensive Labeling Proper labeling is a critical regulatory requirement and essential for safety.[9][11] The label must be securely affixed to the container and include the following information:

• The words "Hazardous Waste ".[3]

• The full chemical name: "Dimethyl 2-(bromomethyl)but-2-enedioate ".[2]

• Associated Hazards: "Flammable, Irritant ".[1]

Step 3: Safe Interim Storage

• Designated Area: Store the sealed waste container in a designated satellite accumulation area that is secure and accessible only to authorized personnel.[3][16]

• Ventilation and Segregation: The storage area must be cool, dry, and well-ventilated, away from heat sources or direct sunlight.[1][3] Store halogenated waste separately from other waste types like acids, bases, and oxidizers to prevent accidental mixing.[14]

• Secondary Containment: Place the waste container in a secondary containment bin or tray capable of holding the entire volume of the container in case of a leak.[2][14]

Step 4: Arranging for Final Disposal

• Professional Disposal: The final disposal of this hazardous waste must be handled by your institution's Environmental Health and Safety (EHS) department or a licensed professional hazardous waste disposal service.[1][2][8][17]

• Regulatory Compliance: This process ensures compliance with the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), which governs hazardous waste from "cradle-to-grave".[18]

• Prohibition: Under no circumstances should this chemical be disposed of down the drain or placed in the regular trash.[2][9][19] This can lead to severe environmental contamination and potentially violent reactions within the drainage system.[9]

Spill Management Protocol

Accidental spills must be managed immediately and safely.

• Evacuate and Secure: Alert personnel in the immediate vicinity and evacuate the area. Restrict access and remove all sources of ignition.[2][6]

• Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is contained within one.[2]

• Wear PPE: Before cleanup, don the appropriate PPE as outlined in Table 1, including respiratory protection if vapors are significant.

• Contain and Absorb: For small spills, cover with an inert, non-combustible absorbent material like sand, vermiculite, or a commercial sorbent.[6][7]

• Collect Waste: Carefully collect the absorbed material and any contaminated items using spark-proof tools and place them into a labeled hazardous waste container for disposal.[2][8]

• Decontaminate: Clean the spill area thoroughly with soap and water. Collect all cleaning materials as hazardous waste.[13]

• Report: Report the spill to your laboratory supervisor and EHS department, in accordance with your institution's policies.[13]

Decontamination and Empty Container Disposal

Even "empty" containers are considered hazardous waste until properly decontaminated.[20]

• Triple Rinsing: If permitted by your institution, triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol). Collect all rinsate as halogenated hazardous waste.[21]

• Disposal: Once the container is fully decontaminated and dry, deface or remove the original label and dispose of it in the appropriate glass or plastic recycling bin.[21]

• Uncleaned Containers: If the container cannot be safely cleaned, it must be disposed of as hazardous waste itself.[20][21]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for managing waste streams of Dimethyl 2-(bromomethyl)but-2-enedioate.

Caption: Disposal workflow for Dimethyl 2-(bromomethyl)but-2-enedioate.

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